1-(4-Tetrahydropyranyl)-1-propanol

Core Science & Biosynthesis

Strategic Implementation of 1-(4-Tetrahydropyranyl)-1-propanol in Medicinal Chemistry: A Technical Whitepaper

Prepared By: Senior Application Scientist Target Audience: Medicinal Chemists, Pharmacologists, and Drug Development Professionals

Executive Summary

In modern drug discovery, the substitution of carbocyclic rings with saturated heterocycles is a fundamental tactic to optimize pharmacokinetic (PK) and pharmacodynamic (PD) profiles. 1-(4-tetrahydropyranyl)-1-propanol (IUPAC: 1-(tetrahydro-2H-pyran-4-yl)propan-1-ol) is a highly specialized, chiral secondary alcohol building block [1]. Structurally, it consists of a tetrahydropyran (THP) ring substituted at the 4-position with a 1-hydroxypropyl chain (Molecular Formula: C8H16O2).

Rather than viewing this compound as a mere commodity chemical, drug development professionals leverage this specific motif to modulate lipophilicity, introduce metabolic "soft spots," and provide unique hydrogen-bonding vectors into lead compounds. This guide explores the structural rationale, self-validating synthetic protocols, and pharmacological applications of this crucial intermediate.

Structural Rationalization and Physicochemical Profiling

The incorporation of a THP ring in place of a standard cyclohexyl or phenyl moiety is a deliberate and highly strategic design choice. The oxygen atom within the THP ring acts as a hydrogen-bond acceptor, which can establish critical interactions with target kinase or ligase backbones. Furthermore, the introduction of the heteroatom significantly lowers the partition coefficient (LogP), thereby enhancing aqueous solubility—a frequent bottleneck in oral bioavailability.

Data Presentation: Quantitative Comparison

To understand the strategic advantage of the THP ring, we must compare it against its carbocyclic bioisostere.

Property	1-(4-Tetrahydropyranyl)-1-propanol	1-Cyclohexyl-1-propanol	Strategic Advantage in Drug Design
Molecular Formula	C8H16O2	C9H18O	-
Molecular Weight	144.21 g/mol	142.24 g/mol	Comparable steric bulk; maintains spatial fit.
cLogP (Estimated)	~1.2	~2.8	Lower lipophilicity drastically improves aqueous solubility.
H-Bond Acceptors	2	1	Additional H-bond vector via the pyran oxygen.
H-Bond Donors	1	1	Identical hydrogen-bond donating capacity.
TPSA	29.46 Ų	20.23 Ų	Enhanced polar surface area improves target specificity.

Applications in Targeted Protein Degradation and Neurotherapeutics

1-(4-tetrahydropyranyl)-1-propanol and its downstream derivatives are pivotal in synthesizing advanced therapeutics. For instance, THP-derived scaffolds have been successfully utilized to synthesize small-molecule inhibitors of the F-box protein SKP2[2]. By disrupting the SCF-SKP2 E3 ligase complex, these compounds prevent the proteasomal degradation of the p27 tumor suppressor, leading to cell cycle arrest in malignant cells.

Additionally, THP-containing moieties are frequently patented in the development of treatments for neurodegenerative diseases due to their favorable blood-brain barrier (BBB) penetration profiles, which balance lipophilicity with polar interactions [3].

Mechanism of THP-derived SKP2 inhibitors stabilizing p27 to induce cell cycle arrest.

Self-Validating Synthetic Methodology

The synthesis of 1-(4-tetrahydropyranyl)-1-propanol is typically achieved via the nucleophilic addition of an ethyl Grignard reagent to tetrahydro-2H-pyran-4-carbaldehyde. Alternatively, it can be accessed via the reduction of 1-(tetrahydro-2H-pyran-4-yl)propan-1-one [4].

Below is a field-proven, self-validating protocol for the Grignard addition. Every step is designed with causality in mind to prevent common failure modes such as enolization or premature quenching.

Workflow for the Grignard-based synthesis of 1-(4-tetrahydropyranyl)-1-propanol.

Protocol: Grignard Addition of Ethylmagnesium Bromide

Reagents & Materials:

• Tetrahydro-2H-pyran-4-carbaldehyde (1.0 eq)

• Ethylmagnesium bromide (3.0 M in diethyl ether, 1.2 eq)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous NH4Cl

Step-by-Step Procedure & Causality:

• System Preparation: Flame-dry a round-bottom flask under vacuum and backfill with inert Argon.

  • Causality: Grignard reagents are highly nucleophilic and basic. Even trace ambient moisture will prematurely protonate the ethylmagnesium bromide into ethane gas, destroying the reagent and drastically reducing the yield.

• Substrate Solvation: Dissolve the aldehyde in anhydrous THF (0.5 M concentration) and cool the system to -78°C using a dry ice/acetone bath.

  • Causality: THF coordinates the magnesium ion, stabilizing the Grignard reagent. The cryogenic temperature is critical; higher temperatures promote the basic character of the Grignard reagent over its nucleophilicity, leading to the enolization of the aldehyde rather than the desired addition.

• Reagent Addition: Add the ethylmagnesium bromide dropwise over 30 minutes via a syringe pump.

  • Causality: Dropwise addition prevents localized exothermic hot spots, which can cause side reactions and reduce the diastereomeric purity of downstream derivatives.

• In-Process Validation (Self-Validating Step): After 2 hours, extract a 50 µL aliquot, quench it in a micro-vial with 100 µL of sat. NH4Cl, and extract with ethyl acetate. Analyze via TLC (Hexanes:EtOAc 7:3) using an anisaldehyde stain.

  • Causality: This ensures the reaction has reached completion before bulk quenching. The disappearance of the UV-active aldehyde spot (Rf ~0.6) and the appearance of the alcohol spot (Rf ~0.3) validates the system's progression.

• Quenching: Slowly pour the reaction mixture into a vigorously stirred beaker of ice-cold saturated aqueous NH4Cl.

  • Causality: A mild proton source is required to break the magnesium alkoxide intermediate. Using a strong acid (e.g., HCl) could catalyze the dehydration of the newly formed secondary alcohol or induce ring-opening of the THP ether.

• Isolation: Extract the aqueous layer three times with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

Conclusion

The strategic use of 1-(4-tetrahydropyranyl)-1-propanol extends far beyond basic organic synthesis. By understanding the physicochemical advantages of the THP ring—namely its ability to lower LogP and introduce targeted hydrogen bonding—and employing rigorous, causality-driven synthetic protocols, drug development professionals can effectively leverage this building block to optimize lead compounds in complex therapeutic areas.

References

• Title: 1-Propanol, 2-[(tetrahydro-2H-pyran-2-yl)oxy]- | C8H16O3 | CID 559150 (Used for baseline THP physicochemical profiling) Source: PubChem URL: [Link]

• Title: Synthesis and Activity of Putative Small-Molecule Inhibitors of the F-Box Protein SKP2 Source: Australian Journal of Chemistry URL: [Link]

• Title: WO2023039370A1 - Methods for treating neurogenerative diseases Source: Google Patents URL

The Resiliency of Tetrahydropyranyl (THP) Ethers: Navigating Basic and Nucleophilic Terrains in Multi-Step Synthesis

Executive Summary

In the complex choreography of multi-step organic synthesis, the strategic masking of reactive functional groups is paramount. The tetrahydropyranyl (THP) ether remains one of the most robust and economically viable protecting groups for alcohols and phenols. Its defining characteristic is an extraordinary resilience to strongly basic and highly nucleophilic environments. This technical guide explores the mechanistic causality behind THP ether stability, presents a quantitative stability matrix, and provides self-validating experimental protocols designed for rigorous drug development workflows.

Mechanistic Causality: The Chemical Inertness of THP Ethers

To understand the stability of a THP ether, one must first recognize its true structural identity: it is not a simple ether, but rather a mixed acetal [1]. The protection of an alcohol with 3,4-dihydro-2H-pyran (DHP) yields an acetal linkage at the anomeric carbon (C2) of the pyran ring.

The profound stability of THP ethers under basic and nucleophilic conditions is governed by two primary mechanistic factors:

• Absence of a Viable Leaving Group: The cleavage of the C–O bond in an acetal requires the departure of an alkoxide ion (

  ). Under basic or neutral conditions, alkoxides are thermodynamically unstable and serve as exceptionally poor leaving groups[2]. Without a Brønsted or Lewis acid to protonate the oxygen and convert it into a neutral alcohol leaving group, the reactive oxocarbenium intermediate cannot form[2].

• Electronic and Steric Repulsion: The lone electron pairs on the two adjacent oxygen atoms within the acetal linkage create a localized region of high electron density. This electronic shield effectively repels incoming electron-rich nucleophiles, such as Grignard reagents (

  ) or organolithiums ( )[3]. Furthermore, the lack of an electrophilic carbonyl carbon renders the group completely inert to nucleophilic acyl substitution or addition.

Caption: Reactivity profile of THP ethers demonstrating stability against bases and nucleophiles.

Quantitative Stability Matrix

The following table summarizes the stability of THP ethers across varied reaction conditions, serving as a quick-reference guide for synthetic planning[4].

Reagent / Condition	Reagent Class	Stability	Mechanistic Rationale
LDA, NaH, -BuOK	Strong Base	Highly Stable	Complete absence of acidic protons on the THP ring or the protected oxygen.
, ,	Strong Nucleophile	Highly Stable	Alkoxide is a poor leaving group; steric/electronic repulsion prevents attack.
,	Hydride Reductant	Stable	Inert to nucleophilic hydride attack in the absence of Lewis acids.
,	Amine Nucleophile	Stable	No electrophilic carbonyl center available for nucleophilic addition.
Aqueous Acid (pH < 4)	Brønsted Acid	Labile (Cleaves)	Protonation of oxygen enables the formation of the oxocarbenium ion.

Experimental Workflows: Self-Validating Protocols

The protocols below are engineered for high yield and reproducibility. Every step includes a mechanistic rationale to ensure the operator understands the causality of the procedure.

Protocol A: Protection of Alcohols via DHP

This protocol utilizes Pyridinium p-toluenesulfonate (PPTS) rather than the harsher p-Toluenesulfonic acid (p-TsOH). PPTS is a mild acid catalyst that minimizes side reactions, making it ideal for substrates containing sensitive functional groups[1].

Step-by-Step Methodology:

• Preparation: Dissolve the target alcohol (1.0 equiv) in anhydrous dichloromethane (

  ) under an inert argon atmosphere.

• Catalyst Addition: Add PPTS (0.1 equiv). Causality: The mild acidity of PPTS is sufficient to protonate DHP without degrading acid-sensitive moieties elsewhere on the molecule.

• Reagent Addition: Introduce 3,4-dihydro-2H-pyran (DHP) (1.5 equiv) dropwise. Causality: DHP acts as the enol ether precursor that, upon protonation, forms the highly electrophilic oxocarbenium ion.

• Reaction Monitoring: Stir at room temperature. Monitor the reaction via Thin Layer Chromatography (TLC).

• Quenching (Self-Validation): Once the starting material is consumed, quench the reaction by adding saturated aqueous

  . Causality: Neutralizing the acid catalyst immediately halts the reversible reaction, preventing premature deprotection during workup.

• Isolation: Extract with

  , wash the organic layer with brine, dry over anhydrous , and concentrate under reduced pressure.

Caption: Acid-catalyzed mechanism of THP ether formation via an oxocarbenium intermediate.

Protocol B: Deprotection via Acidic Methanolysis

Because THP ether formation is an equilibrium process, deprotection requires conditions that drive the reaction toward the free alcohol.

Step-by-Step Methodology:

• Preparation: Dissolve the THP ether (1.0 equiv) in a large excess of methanol (

  ).

• Catalyst Addition: Add catalytic p-TsOH (0.1 equiv). Causality: The strong acid protonates the THP ether oxygen, initiating the ring-opening process to regenerate the oxocarbenium ion[2].

• Transacetalization: Stir the mixture at 40°C. Causality: Methanol serves a dual purpose as both solvent and nucleophile. It traps the intermediate oxocarbenium ion to form 2-methoxytetrahydropyran. The vast molar excess of methanol drives the equilibrium entirely to the right via Le Chatelier's principle, freeing the target alcohol.

• Quenching and Isolation: Quench with solid

  , filter, and concentrate. Purify the resulting alcohol via flash column chromatography.

Strategic Applications in Drug Development

In the synthesis of complex active pharmaceutical ingredients (APIs) and peptides[5], THP ethers are strategically deployed when a hydroxyl group must be masked while another region of the molecule undergoes aggressive basic or nucleophilic transformations.

Exemplary Use Case: Consider the alkylation of a terminal alkyne. The substrate contains both a primary alcohol and a terminal alkyne. To deprotonate the alkyne using

-Butyllithium ( -BuLi) to form a lithium acetylide, the alcohol must be protected[3]. A THP ether is the ideal choice here: it is completely impervious to the highly basic and nucleophilic -BuLi. Following the successful carbon-carbon bond formation via the acetylide acting as a nucleophile, the THP group can be gently cleaved using aqueous acid, leaving the newly formed alkyne intact.

The Diastereomeric Caveat: Drug development professionals must note that the addition of DHP to an alcohol creates a new stereocenter at the C2 position of the pyran ring. If the starting alcohol is chiral, the resulting THP ether will be a mixture of diastereomers[4]. While this does not affect the chemical stability of the protecting group, it will result in highly complex NMR spectra and can complicate the crystallization of synthetic intermediates.

References

1.1 - DOKUMEN.PUB 2.4 - Organic Chemistry Portal 3.2 - Benchchem 4. 3 - Chemistry Steps 5.5 - NIH PMC

Sources

• 1. dokumen.pub [dokumen.pub]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Protecting Groups For Alcohols - Chemistry Steps [chemistrysteps.com]
• 4. organic-chemistry.org [organic-chemistry.org]
• 5. Understanding Tetrahydropyranyl as a Protecting Group in Peptide Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Step-by-Step Deprotection of THP-Protected Alcohols

Target Audience: Researchers, synthetic chemists, and drug development professionals. Objective: To provide a mechanistic understanding, structural clarification, and validated experimental protocols for the acidic cleavage of tetrahydropyranyl (THP) ethers, utilizing propanol derivatives as the model system.

Critical Structural & Nomenclature Clarification

In synthetic organic chemistry, the tetrahydropyranyl (THP) group is a ubiquitous protecting strategy for alcohols, valued for its stability against bases, hydrides, and organometallic reagents[1]. However, before initiating any deprotection workflow, a critical structural distinction must be established regarding the target molecule.

The specific nomenclature 1-(4-tetrahydropyranyl)-1-propanol (CAS 854697-48-6) refers to a molecule where a propanol chain is attached to the C4 position of a tetrahydropyran ring via a highly stable carbon-carbon (C-C) bond[2]. This is a distinct structural motif, not a protecting group, and it cannot be deprotected via standard solvolysis.

Conversely, the true THP-protected derivative of 1-propanol is 1-(tetrahydro-2H-pyran-2-yloxy)propane (commonly referred to as propyl THP ether). In this molecule, the propanol oxygen is bonded to the C2 position of the THP ring, forming an acid-labile acetal[3]. This application note focuses exclusively on the deprotection of this O-linked acetal.

Structural distinction between C-C linked THP-propanol and acid-labile O-linked propyl THP ether.

Mechanistic Principles of THP Cleavage

The THP protecting group masks an alcohol as a cyclic acetal. Because acetals are stable to basic and nucleophilic conditions, their removal strictly requires acid-catalyzed solvolysis [3].

The Causality of Solvent Choice: While aqueous acid (hydrolysis) can cleave the THP group, using an alcoholic solvent like anhydrous methanol (transacetalization) is vastly superior. Methanol acts as an overwhelming nucleophile. Once the acid catalyst protonates the acetal oxygen, the exocyclic C-O bond cleaves to form a resonance-stabilized oxonium ion. Methanol immediately traps this intermediate, forming 2-methoxytetrahydropyran as a volatile byproduct. By Le Chatelier's principle, this irreversible trapping drives the equilibrium entirely toward the liberated free alcohol, preventing the reaction from stalling or reversing.

Acid-catalyzed solvolysis mechanism of THP ether deprotection releasing the free alcohol.

Quantitative Data: Catalyst Selection Matrix

The choice of acid catalyst dictates the reaction rate and functional group tolerance. Below is a comparative matrix of validated deprotection systems[4],[5].

Catalyst System	Solvent	Temp (°C)	Time	Typical Yield	Substrate Compatibility & Causality
p-TsOH (0.1 eq)	Methanol	25	1–2 h	>95%	Robust substrates. Strong acid provides rapid cleavage but may degrade sensitive moieties.
PPTS (0.1 eq)	Ethanol / MeOH	45–50	4–17 h	>90%	Acid-sensitive substrates. Mild acidity preserves silyl ethers (e.g., TBS, TBDPS) and epoxides.
AcOH/THF/H2O (4:2:1)	THF / Water	45	4–6 h	>85%	Highly sensitive substrates. Very mild aqueous hydrolysis; avoids transesterification side-reactions.
Dowex-50W-x8	Methanol	25	1 h	>95%	High-throughput. Heterogeneous solid-supported acid allows for simple filtration workup.

Experimental Protocols

Protocol A: Standard Deprotection (p-TsOH / Methanol)

Objective: Rapid and complete removal of the THP group from robust aliphatic alcohols.

• Reaction Setup: In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve the THP-protected propanol (1.0 equiv, e.g., 10 mmol) in anhydrous methanol (100 mL, 0.1 M concentration).

  • Causality: Anhydrous methanol prevents competitive, slower aqueous hydrolysis and drives the reaction via transacetalization.

• Catalyst Addition: Add p-toluenesulfonic acid monohydrate (p-TsOH·H₂O, 0.1 equiv, 1 mmol) in one portion at room temperature (25 °C)[3].

• Self-Validation (Monitoring): Stir the mixture and monitor via Thin Layer Chromatography (TLC) using a Hexane/Ethyl Acetate (5:1) solvent system.

  • Validation Metric: The non-polar THP ether spot (higher

    ) will disappear, replaced by a highly polar spot (lower ) corresponding to the free propanol.

• Quenching: Upon complete consumption of the starting material (typically 1–2 hours), add saturated aqueous

  (20 mL) directly to the flask.

  • Causality: Immediate neutralization of the acid catalyst is mandatory. Failing to neutralize before solvent evaporation will concentrate the acid, leading to unwanted polymerization or re-protection.

• Workup & Isolation: Concentrate the mixture under reduced pressure to remove the bulk of the methanol. Extract the remaining aqueous residue with ethyl acetate (3 x 50 mL). Wash the combined organic layers with brine, dry over anhydrous

  , filter, and concentrate to yield the free 1-propanol.

Protocol B: Mild Deprotection for Sensitive Substrates (PPTS)

Objective: Cleavage of the THP ether in the presence of acid-sensitive moieties (e.g., silyl ethers, acetonides)[5].

• Reaction Setup: Dissolve the substrate (1.0 equiv) in anhydrous ethanol or methanol (0.1 M).

• Catalyst Addition: Add Pyridinium p-toluenesulfonate (PPTS, 0.1 to 0.2 equiv).

  • Causality: PPTS is a weakly acidic salt. It provides just enough proton activity to cleave the highly labile THP acetal without crossing the activation energy threshold required to cleave more robust protecting groups.

• Thermal Activation: Heat the reaction mixture to 45–50 °C.

  • Causality: The lower acidity of PPTS requires mild thermal energy to overcome the activation barrier for oxonium ion formation[4].

• Self-Validation (Monitoring): Stir for 4 to 17 hours, validating completion via TLC or LC-MS.

• Workup: Quench with water (20 mL), extract with dichloromethane (3 x 50 mL), wash with brine, dry over

  , and evaporate under reduced pressure.

References

• Source: total-synthesis.
• Source: benchchem.
• Source: organic-chemistry.
• Source: nih.
• Title: 1-(4-Tetrahydropyranyl)-1-propanol CAS#: 854697 ...

Sources

• 1. Tetrahydropyranyl Ethers [organic-chemistry.org]
• 2. 1-(4-Tetrahydropyranyl)-1-propanol CAS#: 854697-48-6 [chemicalbook.com]
• 3. total-synthesis.com [total-synthesis.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Understanding Tetrahydropyranyl as a Protecting Group in Peptide Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Selective removal of THP group in the presence of silyl ethers

Application Note: High-Yield Selective Deprotection of Tetrahydropyranyl (THP) Ethers in the Presence of Silyl Ethers

Introduction & Strategic Overview

In multi-step organic synthesis and drug development, the orthogonal protection of hydroxyl groups is a cornerstone of complex molecule assembly. Tetrahydropyranyl (THP) ethers and silyl ethers—such as tert-butyldimethylsilyl (TBS), triisopropylsilyl (TIPS), or tert-butyldiphenylsilyl (TBDPS)—are frequently employed together due to their complementary stability profiles[1].

While silyl ethers are typically cleaved by fluoride sources (e.g., TBAF)[2], THP ethers are acetals that require acidic hydrolysis. The synthetic challenge arises because silyl ethers also exhibit varying degrees of acid lability, generally following the trend: TMS < TES < TBS < TIPS < TBDPS[2]. This application note details the mechanistic rationale, quantitative data, and validated protocols for the selective removal of THP groups without compromising proximal silyl ethers.

Mechanistic Rationale for Selectivity

The selective deprotection relies on exploiting the kinetic differences between acetal solvolysis and silicon-oxygen bond cleavage.

• THP Cleavage (Acetal Solvolysis): The reaction is initiated by the protonation of the acetal oxygen, followed by the expulsion of the alcohol to form a resonance-stabilized oxocarbenium ion. This intermediate is rapidly trapped by an excess of a nucleophilic solvent (e.g., methanol or ethanol), driving the equilibrium toward the deprotected alcohol and a volatile acetal byproduct (e.g., 2-ethoxytetrahydropyran)[3].

• Silyl Ether Stability: Silyl ethers require either a strong nucleophile (like fluoride) targeting the silicon atom or a sufficiently strong acid to protonate the ether oxygen, leading to the dissociation of the silyl cation[2]. By utilizing mild, buffered acids (such as Pyridinium p-toluenesulfonate, pKa ~5.2) or specific Lewis acid/aqueous systems, the acidity is kept below the threshold required to protonate the sterically hindered silyl ether, ensuring its preservation[4].

Workflow & Pathway Visualization

Orthogonal deprotection strategy showing selective THP cleavage versus silyl ether cleavage.

Quantitative Data: Catalyst and Condition Selection

The following table summarizes validated methodologies for selective THP removal, highlighting the conditions and their impact on various silyl ethers.

Reagent / Catalyst	Solvent System	Temp (°C)	Time (h)	THP Cleavage Yield	Silyl Ether Compatibility	Ref
PPTS (0.1 equiv)	Ethanol	55	2 - 4	>90%	TBS, TBDPS, TIPS (Stable)	[1]
0.06 M HCl	THF / MeOH (1:1)	45	2	~95%	TBS, TBDPS (Stable); TES (Cleaved)	[3]
LiCl / H₂O	DMSO	90	4 - 6	85 - 92%	TBS, TBDPS, TIPS (Stable)	[4]
CeCl₃·7H₂O / NaI	Solvent-free	RT	1 - 3	>90%	TBS, TBDPS (Stable)	[4]

Detailed Experimental Protocols

Protocol A: Mild Acidic Solvolysis using PPTS in Ethanol

Causality & Design: Pyridinium p-toluenesulfonate (PPTS) provides a mildly acidic environment that is sufficient to protonate the THP acetal but too weak to cleave robust silyl ethers like TBS or TBDPS[1]. Ethanol acts as the nucleophilic trap to form 2-ethoxytetrahydropyran, preventing the reverse reaction.

• Preparation: Dissolve the THP/TBS-protected substrate (1.0 mmol) in anhydrous ethanol (10 mL) in a round-bottom flask equipped with a magnetic stirrer.

• Catalyst Addition: Add PPTS (0.1 mmol, 10 mol%). Self-Validation: The solution should remain clear. If the substrate is highly lipophilic, a 1:1 mixture of EtOH:CH₂Cl₂ can be used to ensure homogeneity.

• Reaction Execution: Heat the mixture to 55 °C. Monitor the reaction via TLC (typically 20% EtOAc in Hexanes). Self-Validation: The product spot will appear at a lower Rf value due to the liberation of the polar free hydroxyl group.

• Quenching (Critical Step): Once complete (typically 2-4 hours), cool the reaction to room temperature and add saturated aqueous NaHCO₃ (5 mL). Causality: Neutralizing the acid before solvent evaporation is mandatory. Concentrating the reaction mixture with active acid will artificially lower the pH, leading to unwanted TBS cleavage.

• Workup: Extract the aqueous layer with EtOAc (3 × 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify via flash column chromatography to isolate the selectively deprotected alcohol.

Protocol B: Neutral Cleavage using LiCl and Water in DMSO

Causality & Design: For substrates exceptionally sensitive to even mild acids, this neutral method utilizes the high dielectric constant of DMSO and the weak Lewis acidity of the lithium cation to coordinate the THP oxygens, facilitating attack by water[4].

• Preparation: Dissolve the substrate (1.0 mmol) in DMSO (5 mL).

• Reagent Addition: Add Lithium Chloride (LiCl, 5.0 mmol) and distilled water (0.5 mL).

• Reaction Execution: Heat the mixture to 90 °C with vigorous stirring. Monitor via TLC.

• Workup: After completion (typically 4-6 hours), cool to room temperature. Dilute the mixture with water (20 mL) to crash out the organic product and extract with diethyl ether or EtOAc (3 × 20 mL). Causality: Dilution with water is necessary to remove the DMSO from the organic phase during extraction.

• Washing: Wash the combined organic layers extensively with water (3 × 15 mL) and brine to remove residual DMSO, dry over Na₂SO₄, and concentrate.

Troubleshooting and Field-Proven Insights

• Unwanted Silyl Cleavage: If TBS cleavage is observed during Protocol A, ensure that the ethanol is strictly anhydrous and free of trace strong acidic impurities. Switch to methanol if a faster reaction is needed, but note that methanol can increase the solvolysis rate of less robust silyl ethers (like TES)[3].

• Incomplete THP Removal: THP ethers create a new stereocenter, resulting in diastereomers. Sometimes, one diastereomer cleaves slower than the other. If TLC shows a persistent faint spot of starting material, do not indiscriminately increase the acid concentration; instead, extend the reaction time or slightly elevate the temperature.

• Solvent Effects: The use of a large excess of methanol or ethanol is necessary to drive the equilibrium. A lack of sufficient nucleophilic solvent will result in a stalled reaction or a loss of selectivity[3].

References

1.[3] Zimmermann K. (1995). Selective Acidic Cleavage of Ketals in the Presence of tert-Butyldimethylsilyl Ethers. Synthetic Communications (Taylor & Francis).[Link] 2.[1] Master Organic Chemistry. Protecting Groups For Alcohols.[Link] 3.[4] Organic Chemistry Portal. Tetrahydropyranyl Ethers.[Link] 4.[2] Gelest Technical Library. Deprotection of Silyl Ethers.[Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Deprotection of Silyl Ethers - Gelest [technical.gelest.com]
• 3. tandfonline.com [tandfonline.com]
• 4. organic-chemistry.org [organic-chemistry.org]

Application of THP-protected propanol in multi-step organic synthesis

Application of THP-Protected Propanol in Multi-Step Organic Synthesis: A Technical Guide

Executive Summary

In multi-step organic synthesis and drug development, the controlled introduction of functionalized carbon chains is a foundational operation. 3-Bromo-1-propanol serves as an ideal C3 homologation reagent; however, its free hydroxyl group is incompatible with strongly basic or nucleophilic conditions. Masking this alcohol as a tetrahydropyranyl (THP) ether generates 2-(3-bromopropoxy)tetrahydro-2H-pyran, a highly stable, bifunctional electrophile. This guide provides a comprehensive mechanistic overview, validated experimental protocols, and critical physicochemical data for utilizing THP-protected propanol in complex synthetic workflows.

Mechanistic Rationale: The Role of THP-Protected Propanol

The THP protecting group converts an alcohol into a mixed acetal ("double-ether")[1]. This transformation is strategic for several reasons:

• Chemical Stability: Unlike esters or silyl ethers, THP ethers are exceptionally resilient to strong bases (e.g., organolithiums, Grignard reagents), nucleophiles, and reductive environments (e.g., hydrides, catalytic hydrogenation)[1],[2].

• Orthogonal Reactivity: By masking the acidic hydroxyl proton, the THP group prevents the destructive quenching of organometallic reagents, allowing the terminal bromide of 2-(3-bromopropoxy)tetrahydro-2H-pyran to act as a clean electrophile in C-C bond-forming reactions[3].

• Stereochemical Considerations (Critical Insight): The addition of an alcohol to 3,4-dihydro-2H-pyran (DHP) creates a new stereocenter at the C2 position of the pyran ring[4]. If the target molecule contains existing chiral centers, the introduction of the THP group will generate a mixture of diastereomers. This often results in complex, "doubled" NMR spectra, which must be anticipated during structural verification[4].

Physicochemical Profile of the C3 Linker

Before initiating synthesis, it is critical to understand the physical parameters of the protected building block to ensure proper handling and purification.

Table 1: Physicochemical Properties of 2-(3-Bromopropoxy)tetrahydro-2H-pyran

Property	Value
CAS Number	33821-94-2[5]
Molecular Formula	C₈H₁₅BrO₂[5]
Molecular Weight	223.11 g/mol [5]
Boiling Point	64.5 °C at 0.8 mmHg
Density	1.317 g/mL at 25 °C
Storage Conditions	−20 °C, stabilized with K₂CO₃[6]

Synthetic Workflow & Mechanistic Pathways

The integration of THP-protected propanol into a synthetic sequence typically follows a three-phase logical workflow: Protection, Homologation (C-C Coupling), and Deprotection.

Multi-step synthetic workflow utilizing THP-protected propanol.

The protection step itself is an acid-catalyzed electrophilic addition. The acid protonates the electron-rich double bond of DHP, generating a highly reactive, resonance-stabilized oxocarbenium ion. The primary alcohol then acts as a nucleophile, attacking the oxocarbenium ion to form the acetal[1].

Acid-catalyzed mechanism of THP ether formation via an oxocarbenium ion.

Validated Step-by-Step Protocols

The following protocols are designed as self-validating systems, ensuring that intermediate stability and reaction causality are continuously monitored.

Protection: Synthesis of 2-(3-Bromopropoxy)tetrahydro-2H-pyran

Causality: DHP is used in a slight stoichiometric excess to drive the equilibrium forward. p-Toluenesulfonic acid (p-TsOH) is selected as the catalyst because it is a mild, non-nucleophilic organic acid, preventing unwanted halide exchange that could occur with mineral acids like HCl[2],[3].

• Preparation: To a flame-dried round-bottom flask under an inert argon atmosphere, add 3-bromo-1-propanol (1.0 equiv) and anhydrous dichloromethane (DCM, 0.5 M concentration).

• Activation: Cool the solution to 0 °C using an ice bath. Add 3,4-dihydro-2H-pyran (DHP, 1.2 equiv) in one portion, followed by a catalytic amount of p-TsOH·H₂O (0.02 equiv)[3].

• Propagation: Remove the ice bath and allow the reaction to stir at room temperature. Monitor the reaction via Thin Layer Chromatography (TLC) (Hexanes/EtOAc, 4:1). The reaction is typically complete within 2–4 hours.

• Quenching & Validation: Once the starting material is consumed, quench the reaction by adding saturated aqueous NaHCO₃. Logic: Immediate neutralization of the acid catalyst is mandatory; failing to do so will result in the reverse reaction (deprotection) during solvent evaporation[3].

• Isolation: Separate the organic layer, extract the aqueous layer twice with DCM, dry the combined organic phases over anhydrous Na₂SO₄, and concentrate under reduced pressure. The resulting crude oil is often pure enough for subsequent steps but can be distilled under vacuum if necessary.

C-C Bond Formation: Alkylation of a Terminal Alkyne

Causality: The THP group perfectly masks the acidic hydroxyl proton, preventing the violent destruction of the highly basic n-butyllithium reagent[3].

• Deprotonation: Dissolve a terminal alkyne (e.g., 1-octyne, 1.0 equiv) in anhydrous THF (0.2 M) and cool to −78 °C. Dropwise add n-butyllithium (1.05 equiv, 2.5 M in hexanes). Stir for 30 minutes to ensure complete formation of the lithium acetylide[7].

• Alkylation: Dissolve 2-(3-bromopropoxy)tetrahydro-2H-pyran (1.1 equiv) in a small volume of anhydrous THF and add it dropwise to the acetylide solution at −78 °C[7]. (Optional: Addition of a co-solvent like DMPU can accelerate the alkylation of less reactive substrates[8]).

• Propagation: Allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Quenching & Validation: Quench the reaction at 0 °C with saturated aqueous NH₄Cl. Logic: NH₄Cl is a mild proton source that safely neutralizes unreacted organolithium species without lowering the pH enough to cleave the acid-sensitive THP ether. Extract with diethyl ether, dry, and concentrate.

Acidic Deprotection: Unmasking the Target Alcohol

Causality: Methanol is used as the solvent because it acts as a nucleophilic trap. It captures the liberated oxocarbenium ion to form a volatile methyl acetal byproduct, driving the equilibrium entirely toward the free alcohol[2].

• Reaction: Dissolve the THP-protected intermediate in methanol (0.1 M). Add p-TsOH·H₂O (0.1 equiv) and stir at room temperature for 1–2 hours[7].

• Validation: Monitor by TLC. The free alcohol will appear as a significantly more polar spot.

• Quenching: Add solid NaHCO₃ directly to the methanolic solution and stir for 15 minutes. Logic: Neutralizing the acid before concentrating the solvent prevents the reaction mixture from becoming highly acidic as the methanol evaporates, which could degrade sensitive functional groups[7].

• Isolation: Filter the suspension to remove the solid salts, concentrate the filtrate, and purify the target alcohol via silica gel chromatography.

Optimization of Deprotection Conditions

Depending on the complexity of the target molecule, the standard p-TsOH/MeOH method may be too harsh. The table below summarizes alternative self-validating deprotection systems based on functional group tolerance.

Table 2: Comparative Deprotection Strategies for THP Ethers

Reagent System	Standard Conditions	Advantages	Disadvantages / Limitations
p-TsOH / MeOH	Room Temp, 1–2 h[2]	Fast, high-yielding, inexpensive.	May prematurely cleave highly sensitive silyl ethers (e.g., TMS, TES).
PPTS / EtOH	55 °C, 3–4 h[4]	Very mild; excellent functional group tolerance.	Pyridinium p-toluenesulfonate (PPTS) requires mild heating; slower reaction rate.
AcOH / THF / H₂O	45 °C, 4–12 h[4]	Ideal for substrates highly sensitive to strong Brønsted acids.	Sluggish kinetics; requires rigorous aqueous workup to remove acetic acid.

References

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• 4. Tetrahydropyran - Wikipedia [en.wikipedia.org]
• 5. 2-(3-Bromopropoxy)tetrahydro-2H-pyran | C8H15BrO2 | CID 2777988 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2-(3-ブロモプロポキシ)テトラヒドロ-2H-ピラン 98% | Sigma-Aldrich [sigmaaldrich.com]
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• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for Solvent-Free Tetrahydropyranylation of Alcohols

Introduction: The Imperative for Greener Protective Group Chemistry

In the landscape of modern organic synthesis, particularly within pharmaceutical and fine chemical development, the strategic use of protecting groups is a cornerstone of molecular construction. The tetrahydropyranyl (THP) ether is a widely employed protective group for alcohols due to its low cost, ease of introduction, and stability across a broad range of non-acidic reaction conditions, including reactions with organometallics, hydrides, and acylating agents.[1][2] However, the classical methods for tetrahydropyranylation often rely on volatile and hazardous organic solvents, contributing to significant chemical waste and environmental burden.[3][4]

The principles of green chemistry compel a shift towards more sustainable synthetic methodologies.[3][5][6] Solvent-free reactions, or "neat" reactions, represent a paradigm shift in this direction, offering numerous advantages such as reduced pollution, lower costs, simplified purification processes, and often, enhanced reaction rates and yields.[4][5][7] This application note provides a detailed guide to various robust and efficient solvent-free methods for the tetrahydropyranylation of alcohols, designed for researchers, scientists, and drug development professionals seeking to implement greener and more efficient synthetic protocols.

The Underlying Chemistry: Mechanism of Acid-Catalyzed Tetrahydropyranylation

The formation of a THP ether from an alcohol and 3,4-dihydro-2H-pyran (DHP) is an acid-catalyzed addition reaction. The mechanism, illustrated below, involves the activation of DHP by a proton or Lewis acid, followed by nucleophilic attack of the alcohol.

Caption: General mechanism of acid-catalyzed tetrahydropyranylation of an alcohol.

Catalytic Systems for Solvent-Free Tetrahydropyranylation

A variety of catalysts have been successfully employed to facilitate the solvent-free tetrahydropyranylation of alcohols. The choice of catalyst can influence reaction times, yields, and substrate scope.

Brønsted Acidic Ionic Liquids: A Recyclable and Efficient Medium

Brønsted acidic ionic liquids have emerged as highly effective and reusable catalysts for this transformation.[8][9][10][11] Their low vapor pressure, thermal stability, and ability to be recycled make them an environmentally benign option.[9]

Protocol: Tetrahydropyranylation using [BMIm][HSO₄]

This protocol is adapted from procedures using Brønsted acidic ionic liquids.[10][11]

Materials:

• Alcohol (e.g., Benzyl alcohol)

• 3,4-Dihydro-2H-pyran (DHP)

• 1-butyl-3-methylimidazolium hydrogen sulfate ([BMIm][HSO₄])

• Diethyl ether or cyclohexane

• Anhydrous sodium sulfate

Procedure:

• In a round-bottomed flask, combine the alcohol (10 mmol), 3,4-dihydro-2H-pyran (12 mmol, 1.2 equivalents), and a catalytic amount of [BMIm][HSO₄] (e.g., 2 mol%).

• Stir the mixture vigorously at room temperature. The reaction is typically complete within 30 minutes.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, add diethyl ether (20 mL) to the reaction mixture. The ionic liquid will form a separate layer.

• Separate the ether layer. The ionic liquid can be recovered, washed with fresh ether, dried under vacuum, and reused for subsequent reactions.[10]

• Wash the combined organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Evaporate the solvent under reduced pressure to yield the crude THP ether, which can be further purified by column chromatography if necessary.

Solid Acid Catalysts: Simplicity and Heterogeneity

Solid acid catalysts offer the advantage of being easily separable from the reaction mixture by simple filtration, streamlining the work-up process.

Protocol: Tetrahydropyranylation using Sulfamic Acid

This protocol is based on the use of sulfamic acid as an efficient and recyclable solid catalyst.[12]

Materials:

• Alcohol

• 3,4-Dihydro-2H-pyran (DHP)

• Sulfamic acid (H₂NSO₃H)

• Diethyl ether

• Anhydrous sodium sulfate

Procedure:

• To a mixture of the alcohol (10 mmol) and 3,4-dihydro-2H-pyran (13 mmol, 1.3 equivalents) in a reaction flask, add sulfamic acid (approximately 10 mol%).[12]

• Stir the mixture at room temperature.

• Monitor the reaction by TLC until the starting alcohol is consumed.

• Upon completion, add diethyl ether (50 mL) to the mixture to precipitate the solid sulfamic acid.[12]

• Recover the catalyst by filtration. It can be washed and reused.[12]

• Dry the filtrate over anhydrous sodium sulfate and evaporate the solvent to obtain the nearly pure THP ether.[12]

Lewis Acid Catalysts: Mild and Highly Efficient

Certain Lewis acids are highly effective catalysts for this transformation even in catalytic amounts under solvent-free conditions.

Protocol: Tetrahydropyranylation using Aluminum Triflate

This protocol describes a highly efficient method using a catalytic amount of aluminum triflate.[13]

Materials:

• Alcohol

• 3,4-Dihydro-2H-pyran (DHP)

• Aluminum triflate (Al(OTf)₃)

• Diethyl ether

• Saturated sodium bicarbonate solution

Procedure:

• In a flask, mix the alcohol (10 mmol) and 3,4-dihydro-2H-pyran (12 mmol, 1.2 equivalents).

• Add a catalytic amount of aluminum triflate (0.1 mol%).[13]

• Stir the mixture at room temperature. The reaction is often complete within minutes.

• Monitor the reaction by TLC.

• Once the reaction is complete, quench the reaction by adding a saturated solution of sodium bicarbonate.

• Extract the product with diethyl ether.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to afford the THP ether.

Experimental Workflow Visualization

The general workflow for solvent-free tetrahydropyranylation followed by catalyst recovery is depicted below.

Caption: A generalized experimental workflow for solvent-free tetrahydropyranylation.

Comparative Data of Catalytic Systems

The following table summarizes the performance of various catalysts for the tetrahydropyranylation of benzyl alcohol under solvent-free conditions, providing a comparative overview to guide catalyst selection.

Catalyst	Catalyst Loading (mol%)	Reaction Time	Yield (%)	Reference
[Et₃N(CH₂)₄SO₃H][OTs]	2	10 min	95	[8]
[morH]HSO₄	10	15 min	95	[9]
Al(OTf)₃	0.1	5 min	98	[13]
Sulfamic Acid	10	20 min	92	[12]
Pyridinium Chloride	20	3 min	81	[14][15]
Aluminum Chloride Hexahydrate	5	15 min	96	[16]

Conclusion and Future Outlook

The transition to solvent-free conditions for the tetrahydropyranylation of alcohols is a significant step towards more sustainable and efficient organic synthesis. The methods outlined in this application note, utilizing catalysts such as ionic liquids, solid acids, and Lewis acids, demonstrate that high yields and short reaction times can be achieved without the use of volatile organic solvents.[9][12][13] These protocols are not only environmentally advantageous but also offer practical benefits in terms of simplified work-up and potential for catalyst recycling.[8][10][12] As the demand for greener chemical processes continues to grow, the adoption of such solvent-free methodologies will be crucial for the future of chemical research and industrial production.

References

• Hajipour, A. R., & Azizi, G. (2014). Mild and efficient solvent-free tetrahydropyranylation (THP) of alcohols catalyzed by reusable acidic ionic liquid [Et3N(CH2)4SO3H][OTs]. Iranian Journal of Catalysis, 4(2), 101-106. [Link]

• Fiveable. (2025, August 15). Solvent-free reactions Definition. [Link]

• Kamal, A., Reddy, K. S., Prasad, B. R., & Reddy, M. K. (2008). Al(OTf)3 — A highly efficient catalyst for the tetrahydropyranylation of alcohols under solvent-free conditions. Canadian Journal of Chemistry, 86(11), 1103-1108. [Link]

• Himaja, M., et al. (2011). green technique-solvent free synthesis and its advantages. International Journal of Research in Ayurveda & Pharmacy, 2(4), 1079-1086. [Link]

• Kidwai, M., & Mothsra, P. (2006). Recent developments in solvent-free multicomponent reactions: a perfect synergy for eco-compatible organic synthesis. Green Chemistry, 8(6), 512-518. [Link]

• Slideshare. (n.d.). Solventless reaction in green chemistry. [Link]

• Hajipour, A. R., & Nasresfahani, Z. (2007). A Mild and Efficient Chemoselective Tetrahydropyranylation of Alcohols Using Bronsted Acidic Ionic Liquid as Catalyst Under Solvent-Free Conditions. Phosphorus, Sulfur, and Silicon and the Related Elements, 182(4), 849-857. [Link]

• Himaja, M., et al. (2011). Green technique-solvent free synthesis and its advantages. ResearchGate. [Link]

• Gu, Y., Shi, F., & Deng, Y. (2005). Brønsted Acidic Ionic Liquids: Fast, Mild, and Efficient Catalysts for Solvent-Free Tetrahydropyranylation of Alcohols. Synthetic Communications, 35(14), 1911-1915. [Link]

• Jin, T.-S., et al. (2005). Solvent-Free Tetrahydropyranylation of Alcohols with Sulfamic Acid as Reusable Catalyst. Synthetic Communications, 35(16), 2139-2144. [Link]

• Gu, Y., Shi, F., & Deng, Y. (2005). Brønsted Acidic Ionic Liquids: Fast, Mild, and Efficient Catalysts for Solvent-Free Tetrahydropyranylation of Alcohols. Taylor & Francis Online. [Link]

• Narender, N., et al. (2005). ChemInform Abstract: Solvent-Free Tetrahydropyranylation (THP) of Alcohols and Phenols and Their Regeneration by Catalytic Aluminum Chloride Hexahydrate. ResearchGate. [Link]

• Hajipour, A. R., Kargosha, M., & Ruoho, A. E. (2008). Tetrahydropyranylation of Alcohols Under Solvent-Free Conditions. Synthetic Communications, 38(7), 1083-1089. [Link]

• Curini, M., et al. (2018). Heterogeneous acidic catalysts for the tetrahydropyranylation of alcohols and phenols in green ethereal solvents. Beilstein Journal of Organic Chemistry, 14, 1655-1662. [Link]

• Kumar, V., et al. (2022). L-Proline·H2SO4: a sustainable ionic liquid as a catalyst for the tetrahydropyranylation of alcohols in water. RSC Advances, 12(45), 29285-29291. [Link]

• Bodanszky, M., Klausner, Y. S., & Ondetti, M. A. (1976). Peptide synthesis. Wiley.

• Curini, M., et al. (2018). Heterogeneous acidic catalysts for the tetrahydropyranylation of alcohols and phenols in green ethereal solvents. Beilstein Journals. [Link]

• Organic Chemistry Portal. (n.d.). Tetrahydropyranyl Ethers. [Link]

• Rao, C. B., Chinnababu, B., & Venkateswarlu, Y. (2009). An Efficient Protocol for Alcohol Protection Under Solvent- and Catalyst-Free Conditions. The Journal of Organic Chemistry, 74(22), 8856-8858. [Link]

• Rao, C. B., Chinnababu, B., & Venkateswarlu, Y. (2009). An Efficient Protocol for Alcohol Protection Under Solvent- and Catalyst-Free Conditions. ResearchGate. [Link]

• Hajipour, A. R., Kargosha, M., & Ruoho, A. E. (2008). Tetrahydropyranylation of Alcohols Under Solvent-Free Conditions. Taylor & Francis Online. [Link]

• Firouzabadi, H., et al. (2005). Efficient Method for Tetrahydropyranylation of Alcohols and Phenols and Deprotection of THP Ethers Using H14[NaP5W30O110] as a Green Catalyst. ResearchGate. [Link]

• Curini, M., et al. (2018). Heterogeneous acidic catalysts for the tetrahydropyranylation of alcohols and phenols in green ethereal solvents. PubMed. [Link]

• Das, B., et al. (2003). Simple and Efficient Method for Tetrahydropyranylation of Alcohols and Phenols by Using Silica Supported Sodium Hydrogen Sulphate as a Catalyst. Indian Journal of Chemistry - Section B, 42(12), 3093-3095. [Link]

• Liu, H., et al. (2024). Sustainable Approaches for the Protection and Deprotection of Functional Groups. National Institutes of Health. [Link]

• Heravi, M. M., et al. (2011). Recent Advances in Solvent-Free Oxidation of Alcohols. ResearchGate. [Link]

• Organic Chemistry Portal. (n.d.). Tetrahydropyran synthesis. [Link]

• de la Torre, B. G., & Albericio, F. (2017). Understanding Tetrahydropyranyl as a Protecting Group in Peptide Chemistry. National Institutes of Health. [Link]

• Ashenhurst, J. (2015, June 17). Protecting Groups For Alcohols. Master Organic Chemistry. [Link]

• Akhlaghinia, B., & Roohi, E. (2007). Efficient Method for Tetrahydropyranylation of Phenols and Alcohols Using 2,4,6-Trichloro[7][8][13]triazine. Turkish Journal of Chemistry, 31(1), 83-90. [Link]

• Curini, M., et al. (2018). Heterogeneous acidic catalysts for the tetrahydropyranylation of alcohols and phenols in green ethereal solvents. Beilstein Journals. [Link]

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• 4. Solventless reaction in green chemistry | PPTX [slideshare.net]
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• 16. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Yields in the THP Protection of 1-Propanol

Welcome to the Technical Support Center. Protecting 1-propanol with a tetrahydropyranyl (THP) group is a fundamental synthetic transformation designed to mask the hydroxyl group as an acid-labile acetal (1)[1]. While theoretically straightforward, researchers frequently encounter low yields, intractable tars, or mysterious product loss during isolation.

As a Senior Application Scientist, I have structured this guide to dissect the mechanistic pitfalls of this reaction and provide a self-validating, field-proven protocol to ensure high-yielding protection.

Mechanistic Causality

To troubleshoot effectively, we must first understand the underlying mechanism. The reaction relies on the acid-catalyzed activation of 3,4-dihydro-2H-pyran (DHP) to form a highly electrophilic, resonance-stabilized oxonium ion. This intermediate is subsequently attacked by the nucleophilic oxygen of 1-propanol, followed by deprotonation to yield the THP ether and regenerate the acid catalyst[1].

Catalytic cycle of acid-mediated THP protection of 1-propanol.

Troubleshooting FAQs

Q1: My reaction mixture turns dark brown/black, and I isolate a viscous tar instead of my product. What is causing this? Root Cause: Cationic polymerization of DHP. DHP is an enol ether. When exposed to strong Brønsted acids like p-toluenesulfonic acid (p-TsOH)[2], especially if the DHP is added too quickly or at room temperature, the protonated DHP oxonium ion is attacked by another DHP molecule rather than 1-propanol. This initiates a runaway polymerization cascade, consuming your reagent and trapping your product in a polymeric tar. Solution:

• Attenuate the Acid: Switch from p-TsOH to Pyridinium p-toluenesulfonate (PPTS). PPTS is a milder acid catalyst that provides a controlled release of protons, drastically reducing DHP polymerization (3)[1][3].

• Control the Exotherm: Always cool the 1-propanol/catalyst solution to 0 °C before adding DHP dropwise[2].

Q2: TLC shows 100% conversion, but after rotary evaporation, my yield is less than 30%, and starting material has reappeared. Where did the product go? Root Cause: Acid-catalyzed deprotection during concentration. THP ethers are acetals, making them completely stable to bases but highly labile to aqueous acids[1]. If you concentrate the reaction mixture without neutralizing the acid catalyst, the effective concentration of the acid spikes as the solvent evaporates. Ambient moisture in the flask will drive the equilibrium backward, hydrolyzing the THP ether back to 1-propanol (4)[4]. Solution: You must perform a basic quench before solvent removal. Add saturated aqueous NaHCO₃ or a few drops of triethylamine (Et₃N) to the flask to irreversibly neutralize the acid catalyst before transferring the mixture to the rotary evaporator[2].

Q3: I neutralized the acid, but my yield is still low. Could the product be evaporating? Root Cause: Product volatility. 1-Propanol is a low-boiling alcohol (bp 97 °C). Its corresponding THP ether, 1-(tetrahydropyranyloxy)propane, has a boiling point of approximately 155–160 °C. Solution: Do not leave the product on a high-vacuum pump (e.g., Schlenk line) overnight. Remove the dichloromethane (DCM) solvent on a rotary evaporator at a mild water bath temperature (30 °C) and moderate pressure (no lower than 100 mbar).

Q4: Can I push the reaction to completion by leaving it overnight? Root Cause: Thermodynamic degradation. Extended reaction times (e.g., >12 hours) do not improve yields for unhindered primary alcohols like 1-propanol. In fact, prolonged exposure to acid catalysts leads to product decomposition and equilibrium reversal[4]. Solution: Limit the reaction time. 1-Propanol typically reaches full conversion within 2 to 4 hours at room temperature.

Quantitative Data: Catalyst & Condition Comparison

The table below summarizes how different catalytic conditions impact the yield and purity of the 1-propanol protection workflow.

Catalyst	Equivalents	Temp Profile	Time	Typical Yield	Primary Side Reaction
p-TsOH	0.1 eq	RT	12 h	< 40%	Severe DHP Polymerization, Tar formation
p-TsOH	0.02 eq	0 °C to RT	2 h	70–80%	Mild polymerization if DHP is added too fast
PPTS	0.1 eq	0 °C to RT	2–4 h	> 90%	None (Clean conversion)
CAN	0.01 eq	RT	1 h	~ 85%	Trace oxidation (5)[5]

Optimized Experimental Protocol

This self-validating protocol utilizes PPTS to prevent polymerization and incorporates a mandatory basic quench to prevent product reversion.

Materials:

• 1-Propanol (1.0 equiv, 10 mmol, 0.60 g)

• 3,4-Dihydro-2H-pyran (DHP) (1.5 equiv, 15 mmol, 1.26 g)

• Pyridinium p-toluenesulfonate (PPTS) (0.1 equiv, 1.0 mmol, 0.25 g)

• Anhydrous Dichloromethane (DCM) (30 mL)

• Saturated aqueous NaHCO₃

Step-by-Step Procedure:

• Preparation: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar. Flush with inert gas (N₂ or Argon).

• Dissolution: Add 1-propanol and PPTS to the flask. Dissolve in 30 mL of anhydrous DCM.

• Cooling: Submerge the flask in an ice-water bath (0 °C) and stir for 5 minutes.

• DHP Addition: Using a syringe, add DHP dropwise over 10 minutes. Causality check: Slow addition at 0 °C prevents the local concentration of DHP from exceeding the alcohol, completely suppressing the exothermic polymerization pathway.

• Reaction: Remove the ice bath. Allow the mixture to warm to room temperature and stir for 2 to 4 hours. Monitor by TLC (Hexanes/EtOAc 8:2, visualize with PMA or KMnO₄ stain).

• The Critical Quench: Once TLC indicates complete consumption of 1-propanol, add 15 mL of saturated aqueous NaHCO₃ directly to the reaction flask and stir vigorously for 10 minutes. Causality check: This neutralizes the PPTS, preventing acid-catalyzed deprotection during the subsequent concentration step[2].

• Extraction: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with DCM (2 × 15 mL). Wash the combined organic layers with brine (20 mL).

• Drying & Concentration: Dry the organic phase over anhydrous Na₂SO₄. Filter and concentrate on a rotary evaporator (Water bath: 30 °C, Pressure: ~200 mbar down to 100 mbar). Do not apply high vacuum (<10 mbar) to avoid volatilizing the 1-(tetrahydropyranyloxy)propane.

Step-by-step experimental workflow for high-yield THP protection.

References

• THP Protecting Group: THP Protection & Deprotection Mechanism - Total Synthesis. 1

• Expanding the “Terpenome”: Diterpene Synthases Accept GGPP-Ether Substrates - ACS Catalysis.2

• Understanding Tetrahydropyranyl as a Protecting Group in Peptide Chemistry - ResearchGate. 3

• Cerium(IV) Ammonium Nitrate as a Catalyst in Organic Synthesis - Chemical Reviews. 5

• WO2014197169A1 - Protecting phenol groups - Google Patents. 4

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. WO2014197169A1 - Protecting phenol groups - Google Patents [patents.google.com]
• 5. pubs.acs.org [pubs.acs.org]

Identifying and minimizing side products in dihydropyran reactions

Technical Support Center: Troubleshooting Dihydropyran (DHP) Reactions & THP Ether Formation

Welcome to the Technical Support Center for Dihydropyran (DHP) Reactions. As a Senior Application Scientist, I frequently encounter researchers struggling with the nuances of tetrahydropyranyl (THP) ether formation and cleavage. While DHP is a highly versatile and cost-effective reagent for masking hydroxyl groups, its reactive enol ether nature makes it susceptible to a variety of side reactions—most notably polymerization, premature cleavage, and stereochemical complications.

This guide is designed to move beyond basic textbook procedures. Here, we dissect the thermodynamic and kinetic causality behind these side reactions and provide self-validating, field-proven protocols to ensure your synthetic workflows are robust and reproducible.

Visualizing the Reaction Network

To troubleshoot effectively, we must first map the reaction landscape. The formation of a THP ether is an equilibrium process driven by acid catalysis. Understanding the fate of the highly reactive oxocarbenium intermediate is the key to minimizing side products.

Caption: Mechanism of THP Protection and Competing Side Reactions.

Troubleshooting Guides & FAQs

Q1: Why am I seeing a viscous, high-molecular-weight byproduct instead of my THP ether? A1: You are observing DHP polymerization. DHP is an enol ether. When protonated by an acid catalyst, it forms a highly electrophilic, resonance-stabilized oxocarbenium ion[1]. If the acid catalyst is too strong (e.g., concentrated p-TsOH), the reaction temperature is too high, or DHP is present in a massive excess, unreacted DHP molecules will act as nucleophiles. They attack the oxocarbenium ion, initiating a runaway cationic polymerization cascade[2]. Mechanistic Fix: Switch to a milder acid catalyst like Pyridinium p-toluenesulfonate (PPTS)[3] and maintain the reaction at room temperature.

Q2: My NMR spectrum is a mess with doubled peaks. Did my reaction fail? A2: Not necessarily; your reaction likely succeeded, but you have generated diastereomers. The nucleophilic attack of the alcohol on the DHP oxocarbenium ion creates a new stereocenter at the anomeric carbon (C2 of the tetrahydropyran ring)[4]. If your starting alcohol already possesses a stereocenter, the reaction will yield a mixture of diastereomers, resulting in complex, doubled signals in both 1H and 13C NMR spectra[1]. Mechanistic Fix: This is an inherent property of THP ethers. If analytical clarity is paramount for your intermediate steps, consider using a symmetrical protecting group like Methoxymethyl (MOM) or a silyl ether (e.g., TBS)[3].

Q3: I achieved full conversion by TLC, but after workup, my THP ether reverted back to the starting alcohol. What happened? A3: THP ethers are essentially acetals ("double-ethers") and are highly susceptible to acid-catalyzed hydrolysis in the presence of moisture[4]. If the acid catalyst is not strictly neutralized before aqueous workup, the concentration of the reaction mixture during rotary evaporation will drive the equilibrium backward, cleaving the THP group and regenerating the alcohol[5]. Mechanistic Fix: Always quench the reaction with a mild base (e.g., saturated aqueous NaHCO3 or triethylamine) before adding water or concentrating the solvent[2].

Q4: How do I protect an alcohol on a substrate that contains other acid-sensitive functional groups? A4: Standard catalysts like p-TsOH can degrade sensitive substrates. You must attenuate the acidity. PPTS is the gold standard for this application; the pyridine moiety buffers the p-toluenesulfonic acid, allowing for mild activation of DHP without collateral damage[3]. Alternatively, Lewis acids such as Bismuth triflate have been shown to efficiently catalyze THP formation under mild conditions, often without degrading sensitive moieties[5].

Quantitative Data: Catalyst Selection Matrix

To aid in experimental design, the following table summarizes the performance profiles of common catalysts used in DHP reactions.

Catalyst	Relative Acidity	Polymerization Risk	Substrate Compatibility	Typical Reaction Time
p-Toluenesulfonic Acid (p-TsOH)	High (pKa ~ -2.8)	High	Poor (degrades acid-sensitive groups)	1 - 2 hours
Pyridinium p-Toluenesulfonate (PPTS)	Low (pKa ~ 5.2)	Low	Excellent (mild enough for diverse functional groups)	4 - 12 hours
Camphorsulfonic Acid (CSA)	Moderate (pKa ~ 1.2)	Moderate	Moderate	2 - 4 hours
Bismuth Triflate (Bi(OTf)3)	Lewis Acid	Low	Excellent (insensitive to air/moisture)	< 1 hour

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. By incorporating specific quality control checks, you ensure that causality is respected at every step.

Protocol 1: Chemoselective THP Protection of Alcohols using PPTS

Objective: Maximize THP ether formation while preventing DHP polymerization and substrate degradation.

• Preparation & Dehydration: Flame-dry a round-bottom flask under inert gas (Nitrogen or Argon).

  • Causality Check: Moisture competes with the alcohol for the oxocarbenium ion, leading to hemiacetal formation and reversion to starting materials[2].

• Reagent Addition: Dissolve the alcohol (1.0 equiv) in anhydrous dichloromethane (DCM) to a concentration of 0.2 M. Add 3,4-dihydro-2H-pyran (DHP) (1.2 - 1.5 equiv).

  • Causality Check: A slight excess of DHP drives the equilibrium forward, but exceeding 1.5 equiv unnecessarily increases the risk of polymerization[2].

• Catalyst Initiation: Add PPTS (0.1 equiv) in one portion. Stir at room temperature.

  • Causality Check: PPTS protonates DHP slowly, preventing a massive spike in oxocarbenium concentration that would otherwise trigger runaway polymerization[3].

• In-Process Monitoring: Monitor by TLC every 2 hours. The THP ether will typically run higher (less polar) than the parent alcohol.

• Quenching (Critical Step): Once complete, add half the reaction volume of saturated aqueous NaHCO3. Stir vigorously for 10 minutes.

  • Causality Check: Neutralizing the acid before solvent removal prevents the reverse reaction (deprotection) from occurring as the mixture concentrates[1].

• Isolation: Extract with DCM, wash the organic layer with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

Protocol 2: Mild Deprotection of THP Ethers

Objective: Cleave the THP group without utilizing harsh aqueous mineral acids.

• Solvent Selection: Dissolve the THP ether in absolute ethanol (0.1 M).

  • Causality Check: Protic solvents like ethanol actively facilitate the hydrolysis by trapping the oxocarbenium intermediate, driving the equilibrium toward the deprotected alcohol[2].

• Catalysis: Add PPTS (0.1 - 0.2 equiv). Heat the mixture to 50°C.

  • Causality Check: Acid catalyzes the dissociation of the acetal. Gentle heat provides the activation energy required for the cleavage without degrading the liberated alcohol[4].

• Monitoring & Quenching: Monitor by TLC. Upon completion (typically 2-4 hours), cool to room temperature and quench with a few drops of triethylamine or saturated NaHCO3 to neutralize the PPTS.

• Isolation: Concentrate the ethanol under reduced pressure, partition the residue between water and ethyl acetate, extract, dry, and concentrate.

References

• Tetrahydropyranyl Ethers - Organic Chemistry Portal. Organic Chemistry Portal.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGjGOKJ7cZQHu893xoNG0B_Vg7I0TM_Q1QI4NSNjgbyEx0USMpcyGU2MCK-fD3nK9J7nokQIhjgfeBO9OzHgUQh4XhjwFbBEHYJFvtm2IFrqmklhon8fkcMNAACdIu-LUSfsc0pAPbwwVWf2hmziCmmdybwtUt_yFVF6Ow7tEfQe76ljiY=]
• Protecting Groups For Alcohols - Master Organic Chemistry. Master Organic Chemistry.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHKb5fPoaBvNrkwDgBVu9354JuxMkMEc4eE0CtfgoxmPyg8xV8GA8JkmtkB3xOdm_sWDIfEXAQ6grYfAvG8aDym7DScng6m53v4LAqq_KqfwIj_AYKxqqE4QrxoyW4iPCiC4P1TwXlLX71AWtWnJQyJoqpc9VQCNMm1Ec7DpzjPPFNm62k9-Rof1Ew4]
• Application Notes and Protocols: Dihydropyran (DHP) as a Protecting Group for Alcohols. Benchchem.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFF5F1qbVKa7VniIoe6qLDt-gxBjs59_blbI-8WmRMX4uRMCdJXuFNgsfPZ15zGZIgDwgllaxd3nOFA3URVuaraYhN8bJkGDBUReoEq5n6WOPS_vK3Gukm5-6Kqu71cY3TDPn7G2sSK-5wB-B7xLWNa1yPqPDNXaQ1TV8hpmXP47nzE5frkuWInjOzCgzWUGFXUFjooWPld6oHFVuFo22nagfUbQ9N3gzRBiSvhTty1]
• Safe Handling and Storage of Dihydropyran Compounds. Benchchem.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEBCYEDKnUYS1_JPz84GvPxX6rmqSMaziMG-UaYW58aIJ4hqfJi4xJDk8grD7DRVW8SBNwkYmTj4KPxeKMtvQvOo74O-LtZn6LXN8nLtPsVxIRoG1CvkoE_pw4DVtfUL0qL2-jAt2pp_OMYUExiHLKLzwPBTJlPm3sv9LFkvtIR-zRyILuuGv5zXIpNuuZhBg==]
• 3,4-Dihydro-2H-pyran Technical Information. Sigma-Aldrich.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHg1oazQWc5MY5v1FQj7teTpxcgRLHTqAzuY3qGCBpqeVWtalEDbYMIFfIxTM2YO-B_gNhCCOFej-cKaRAcR1212je3B71LRfzVaWBVUWrn9JI8nLmde4MQwumAwe2ps2Dadj9K-4vrZyRZMzxVrRKs8qbJzwThfTWnNpfzNG35YuWd2ol9p-swduGwwsZ2Qbr0q2tmmE78c1myQG_zmrSy9eI=]
• THP Protecting Group: THP Protection & Deprotection Mechanism. Total Synthesis.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFGyMx_pDpS43M8IxtlHY3e8COqPvIheNd8qIP4ELm6SGVX5K3SS2Vv-KaVwZ0RcFMg-WpAhLvrybMOLpyf3EpPqEpst9XqnSUvUn3BaehEvsouBfhLHzUeH6Fru3BolP1XtP4mpjLvZVLYJQ==]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. total-synthesis.com [total-synthesis.com]
• 5. Tetrahydropyranyl Ethers [organic-chemistry.org]

Technical Support Center: Troubleshooting THP Ether Synthesis &amp; DHP Polymer Removal

Welcome to the Technical Support Center. As application scientists, we frequently encounter challenges regarding the protection of alcohols as tetrahydropyranyl (THP) ethers. While 3,4-dihydro-2H-pyran (DHP) is an economical and versatile protecting reagent, its tendency to undergo side reactions can severely complicate downstream purification.

This guide is designed to move beyond basic troubleshooting. We will dissect the mechanistic causality behind DHP polymerization, provide self-validating protocols for isolating your target THP ethers, and establish highly chemoselective deprotection strategies.

Understanding the Root Cause: Why Does DHP Polymerize?

Q: Why does my THP protection reaction yield a sticky, dark gummy residue instead of a clean product?

A: The formation of a THP ether is an acid-catalyzed acetalization. The acid catalyst protonates the enol ether double bond of DHP to form a highly electrophilic oxonium ion[1]. Ideally, your target alcohol acts as the nucleophile, attacking this oxonium intermediate to form the desired THP ether.

However, DHP itself is also a potent nucleophile. If your target alcohol is sterically hindered, poorly soluble, or if the reaction is run at elevated temperatures with a strong acid, excess DHP molecules will attack the oxonium intermediate instead. This initiates a runaway cationic ring-opening polymerization, resulting in the dark, gummy poly(dihydropyran) byproducts you are observing[2].

Reaction pathways: THP ether formation vs. DHP polymerization.

Prevention & Reaction Optimization

Q: How can I optimize my reaction conditions to prevent DHP polymerization from occurring in the first place?

A: Prevention is rooted in controlling the kinetics of the reaction. The goal is to favor the alcohol's nucleophilic attack over DHP's propagation. You can achieve this through three adjustments:

• Catalyst Selection: Swap strong Brønsted acids (like pure p-Toluenesulfonic acid, PTSA) for milder alternatives like Pyridinium p-toluenesulfonate (PPTS)[1][2].

• Stoichiometry & Addition Rate: Do not add DHP into the reaction all at once. Add DHP dropwise to a solution of the alcohol and catalyst to keep the localized concentration of unreacted DHP low.

• Heterogeneous Catalysis: Consider solid-supported acids (e.g., Amberlyst H-15 or Zeolites). These provide a controlled acidic microenvironment and can be removed by simple filtration, immediately halting any polymerization pathways[3].

Quantitative Comparison of Catalysts for THP Protection

Catalyst	Acidity Character	Typical Loading	DHP Polymerization Risk	Best Use Case
HCl / H₂SO₄	Strong Brønsted	Catalytic	Very High	Avoid for complex or sensitive molecules.
PTSA	Brønsted (pKa -2.8)	1–5 mol%	High	Fast protection of unhindered primary alcohols.
PPTS	Mild Brønsted (pKa 5.2)	10 mol%	Low	Sterically hindered, acid-sensitive substrates.
Amberlyst H-15	Solid Acid Resin	10–20 wt%	Low	Large-scale synthesis; removed by filtration.

Purification: Isolating THP Ethers from Polymeric Waste

Q: I already have DHP polymer in my crude mixture. What is the most effective protocol for purifying the THP ether?

A: DHP polymers are notoriously difficult to separate because they streak through silica gel and co-elute with target products. Furthermore, because THP ethers are acid-labile acetals, purifying them on standard (mildly acidic) silica gel without proper precautions can cause premature deprotection back to the starting alcohol.

Step-by-step workflow for purifying THP ethers from DHP polymers.

Step-by-Step Purification Methodology

Step 1: The Critical Quench Before removing any solvent, add a mild base (e.g., saturated aqueous NaHCO₃ or a few drops of triethylamine, TEA) directly to the reaction flask.

• Causality: Neutralizing the acid catalyst is mandatory. Concentrating an acidic mixture of DHP and THP ether under heat will simultaneously drive reverse-deprotection and accelerate DHP polymerization[4].

Step 2: Aqueous Workup Partition the quenched mixture between water and dichloromethane (DCM). Extract the aqueous layer twice with DCM to ensure total recovery of the organic products.

Step 3: Temperature-Controlled Concentration Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure at a water bath temperature strictly below 30 °C.

• Self-Validation: The resulting crude should be a free-flowing oil or crystalline solid. If it is highly viscous, polymer is present and chromatography is required.

Step 4: Buffered Column Chromatography

• Silica Pre-treatment: Slurry your silica gel in hexanes containing 1% TEA. Pack the column with this buffered slurry.

• Causality: TEA neutralizes the acidic silanol groups on the silica surface, preventing the degradation of your acid-sensitive THP acetal during elution.

• Gradient Elution: Load the crude mixture. Flush the column with 2-3 column volumes of 100% Hexanes to push out the non-polar DHP oligomers. Then, switch to a step gradient (e.g., 90:10 Hexanes:EtOAc) to elute the purified THP ether.

• Self-Validation: Monitor fractions via TLC (stain with Phosphomolybdic acid or Anisaldehyde). The THP ether will elute cleanly. Note: If your parent alcohol is chiral, the THP ether will appear as two closely eluting spots (diastereomers) due to the new stereocenter formed at the pyran ring[1].

Controlled Deprotection Strategies

Q: What is a reliable, self-validating protocol for the mild deprotection of THP ethers without degrading sensitive functional groups?

A: While harsh acids (like HCl or high concentrations of TFA) rapidly cleave THP ethers, they often cause side reactions in complex molecules[4]. A highly chemoselective alternative utilizes Copper(II) Chloride Dihydrate (CuCl₂·2H₂O) in ethanol[5].

Step-by-Step Deprotection Methodology

Step 1: Setup Dissolve the THP-protected compound in 95% Ethanol to achieve a 0.1 M concentration.

Step 2: Catalysis Add 5 mol% of CuCl₂·2H₂O to the solution.

• Causality: CuCl₂ acts as a mild Lewis/Brønsted acid source that specifically coordinates with the acetal oxygens, facilitating hydrolysis without the destructive potential of strong bulk acids[5].

Step 3: Reaction & Validation Reflux the mixture for 2–3 hours.

• Self-Validation: Monitor the reaction by TLC. The high-Rf THP ether spot will disappear, replaced by the lower-Rf spot of the free alcohol. The protocol validates itself when the starting material spot is completely consumed.

Step 4: Workup Evaporate the ethanol under reduced pressure. Partition the residue between water and Ethyl Acetate. Extract, dry over Na₂SO₄, and concentrate to yield the pure deprotected alcohol.

References

• Understanding Tetrahydropyranyl as a Protecting Group in Peptide Chemistry - NIH PMC URL:[Link]

• Copper(II) Chloride Dihydrate: A Catalytic Agent for the Deprotection of Tetrahydropyranyl Ethers (THP Ethers) and 1-Ethoxyethyl - Peking University URL:[Link]

• THP Protecting Group: THP Protection & Deprotection Mechanism - Total Synthesis URL:[Link]

• Protection (and Deprotection) of Functional Groups in Organic Synthesis by Heterogeneous Catalysis - ACS Publications URL:[Link]

Sources

• 1. total-synthesis.com [total-synthesis.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Understanding Tetrahydropyranyl as a Protecting Group in Peptide Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chem.pku.edu.cn [chem.pku.edu.cn]

Technical Support Center: Troubleshooting Incomplete Deprotection of THP Ethers

Welcome to the Technical Support Center for organic synthesis and methodology. The tetrahydropyranyl (THP) group is a widely utilized protecting group for hydroxyl functionalities due to its ease of installation and stability toward strong bases, organometallics, and hydrides[1]. However, its removal via acidic hydrolysis or alcoholysis frequently plagues researchers with incomplete conversions, stalling reactions, and poor yields.

This guide provides a deep dive into the mechanistic causality of THP deprotection failures and offers field-proven, self-validating troubleshooting protocols to drive your reactions to completion.

Mechanistic Diagnostic: Why THP Deprotection Fails

To troubleshoot a stalled reaction, we must first understand the causality of the cleavage. The deprotection of a THP ether under acidic conditions proceeds through a reversible acetal hydrolysis mechanism [1].

When the acid catalyst protonates the ether oxygen, the C–O bond cleaves to form a highly electrophilic, resonance-stabilized oxocarbenium ion (the THP cation) and the free alcohol[1][2]. Because this step is inherently reversible, the liberated alcohol can immediately re-attack the THP cation to re-form the starting material. To drive the reaction forward, the THP cation must be irreversibly trapped by a nucleophile that is present in massive excess—typically the solvent (e.g., methanol or water)[2].

If the solvent is non-nucleophilic (e.g., dichloromethane) or if the acid is too weak to maintain the protonation equilibrium, the reaction will stall.

Mechanism of acid-catalyzed THP deprotection and the reversible failure pathway.

Troubleshooting FAQs

Q1: My THP deprotection stalls at 50-60% conversion despite leaving it overnight. What is happening? A1: This is a classic symptom of a thermodynamic equilibrium. Because THP deprotection is reversible, the liberated alcohol competes with the solvent to react with the intermediate THP cation[1][2]. Causality & Solution: You lack a sufficient nucleophilic trap. Ensure you are using a strongly nucleophilic solvent in large excess (e.g., Methanol or Ethanol) to irreversibly trap the THP cation as 2-methoxytetrahydropyran[2]. If your substrate requires a non-nucleophilic solvent like THF or DCM for solubility, you must add at least 10–20 equivalents of methanol or water to push the equilibrium.

Q2: I am using PPTS in methanol, but the reaction is too slow. My substrate is acid-sensitive, so I want to avoid strong aqueous acids like HCl. What are my options? A2: Pyridinium p-toluenesulfonate (PPTS) is a very mild Brønsted acid (pKa ~5.2). While excellent for sensitive substrates, it often lacks the protonating power for robust THP cleavage, especially if the substrate is electronically deactivated[2]. Causality & Solution: You need localized acidity without a harsh bulk environment.

• Amberlyst-15: This solid-supported macroreticular resin provides a high localized proton concentration to drive cleavage but simplifies workup via simple filtration, preventing acid-catalyzed degradation during concentration[1][3].

• Lewis Acids: Mild Lewis acids such as Bismuth(III) triflate (Bi(OTf)₃) or Boron trifluoride etherate (BF₃·OEt₂) coordinate the acetal oxygen efficiently under non-aqueous conditions, lowering the activation energy for cleavage without dropping the bulk pH[1][3].

Q3: The THP ether is on a sterically hindered secondary/tertiary alcohol. Even with pTsOH, it won't fully deprotect. How can I force completion? A3: Steric bulk prevents the necessary conformational alignment for the initial protonation and subsequent C–O bond cleavage. Causality & Solution: You must overcome the activation energy barrier thermally while maintaining solubility. Switch to a mixed solvent system like AcOH:THF:H₂O (3:1:1) and heat the reaction to 45–50 °C[1]. The THF solubilizes the sterically bulky, lipophilic substrate, while the water and acetic acid drive the hydrolysis[1].

Quantitative Catalyst & Solvent Selection

Use the following table to select the optimal catalytic system based on your substrate's steric hindrance and acid sensitivity.

Catalyst System	Solvent	Relative Acidity	Typical Temp	Reaction Time	Best Use Case
PPTS (0.1 eq)	MeOH or EtOH	Mild Brønsted	25–45 °C	4–12 h	Highly acid-sensitive substrates; unhindered alcohols[2].
pTsOH (0.05 eq)	MeOH	Strong Brønsted	25 °C	1–3 h	Standard, unhindered THP ethers requiring fast cleavage[1].
Amberlyst-15 (10-20% w/w)	MeOH	Solid-Supported	25 °C	2–5 h	Acid-sensitive substrates; requires simple, acid-free workup[1][3].
AcOH:THF:H₂O (3:1:1)	Neat (Mixed)	Moderate Brønsted	45–50 °C	4–8 h	Sterically hindered, lipophilic substrates[1].
Bi(OTf)₃ (1-5 mol%)	CH₃CN	Lewis Acid	25 °C	0.5–3 h	Fast cleavage under strictly non-protic conditions[1].

Troubleshooting Logic Workflow

Troubleshooting logic tree for resolving incomplete THP ether deprotection.

Self-Validating Experimental Protocols

The following protocols are designed with built-in validation steps to ensure the reaction does not revert during workup.

Protocol A: Mild Deprotection via Solid-Supported Acid (Amberlyst-15)

Causality: Using a solid-supported acid allows for immediate termination of the reaction via filtration. This prevents the concentration of liquid acids (like pTsOH or HCl) during solvent evaporation, which can cause unwanted side reactions or re-protection[1][3].

• Dissolution: Dissolve the THP-protected alcohol (1.0 equivalent) in anhydrous methanol (0.1 M concentration). The massive excess of methanol acts as the irreversible nucleophilic trap.

• Catalyst Addition: Add Amberlyst-15 resin (10–20% by weight relative to the substrate)[1].

• Reaction & Validation: Stir the suspension at room temperature. Monitor strictly by TLC (stain with p-anisaldehyde; THP ethers typically elute higher than free alcohols).

• Quench via Filtration: Once the starting material is consumed, immediately filter the reaction mixture through a pad of Celite or filter paper to remove the Amberlyst-15 resin[1]. Do not let the reaction sit with the resin once complete.

• Washing & Concentration: Wash the resin with additional methanol. Combine the filtrate and concentrate under reduced pressure to yield the crude free alcohol[1].

Protocol B: Robust Deprotection for Hindered Substrates (AcOH/THF/H₂O)

Causality: THF ensures the bulky substrate remains fully solvated, while heating the moderate acid (Acetic Acid) provides the thermodynamic push required to cleave sterically congested acetals[1].

• Dissolution: Dissolve the sterically hindered THP-protected alcohol (1.0 equivalent) in a 3:1:1 mixture of Tetrahydrofuran (THF), Acetic Acid (AcOH), and Water[1].

• Thermal Activation: Heat the solution to 45–50 °C and stir.

• Reaction & Validation: Monitor progress by TLC every 2 hours.

• Neutralization (Critical Step): Once complete, cool to room temperature. Carefully neutralize the reaction mixture by the slow, dropwise addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until CO₂ evolution ceases[1][3]. Failure to fully neutralize before extraction will concentrate acetic acid in the organic layer, potentially leading to acetylation of the free alcohol.

• Extraction: Extract the aqueous layer with ethyl acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure[1][3].

References

• Title: Application Notes and Protocols: Deprotection of Tetrahydropyranyl (THP)
• Source: total-synthesis.
• Source: benchchem.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. total-synthesis.com [total-synthesis.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

How to deprotect THP ether without cleaving other acid-sensitive groups

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with a classic synthetic bottleneck: selectively removing a tetrahydropyranyl (THP) ether without destroying other acid-sensitive protecting groups, such as tert-butyldimethylsilyl (TBS) ethers, methoxymethyl (MOM) ethers, or delicate acetals.

This guide is designed to move beyond basic recipes. We will dissect the causality behind reagent selection, troubleshoot common failures, and provide self-validating protocols to ensure your multi-step synthesis remains on track.

Part 1: The Causality of Selectivity

To achieve selectivity, we must exploit the fundamental mechanistic differences between how THP and TBS groups undergo cleavage.

The THP Acetal Advantage: A THP ether is technically an acetal (a "double ether"). Cleavage requires protonation of the ring oxygen or the exocyclic oxygen, followed by the expulsion of the alcohol to form a resonance-stabilized oxocarbenium ion[1]. Because this intermediate is highly stabilized, the activation energy required to initiate cleavage is relatively low.

The TBS Steric Shield: Conversely, a TBS ether is a silyl ether. Cleavage requires protonation of the oxygen followed by nucleophilic attack on the silicon atom. The bulky tert-butyl and dimethyl groups provide immense steric shielding around the silicon atom.

The Strategy: If you use a strong Brønsted acid (like

-TsOH or HCl, pKa < 0), you provide enough thermodynamic driving force to overcome the steric barrier of the TBS group, leading to global deprotection. To achieve selectivity, we must operate in a "Goldilocks zone" using either a mild Brønsted acid (pKa ~ 5) or a highly specific Lewis acid. These reagents provide just enough activation to trigger the THP oxocarbenium formation while leaving the TBS group kinetically trapped[2].

Mechanistic pathways of THP deprotection highlighting selective vs. non-selective cleavage.

Part 2: Troubleshooting FAQs

Q1: I used standard

-TsOH in methanol to remove my THP group, but my TBS group fell off too. How do I prevent this? A1: You overshot the acidity threshold. Switch to Pyridinium -toluenesulfonate (PPTS) in methanol or ethanol[2]. PPTS is the pyridinium salt of TsOH and acts as a mild Brønsted acid (pKa ~ 5.2). It is acidic enough to catalyze the transacetalization of the THP group into 2-methoxytetrahydropyran (when in MeOH) but far too weak to protonate the sterically hindered TBS ether[1].

Q2: My substrate is extremely sensitive. Even PPTS causes partial decomposition or isomerization of my double bonds. Are there non-Brønsted acid alternatives? A2: Yes. Transition to a mild Lewis acid like Zinc Triflate (

)[3]. coordinates preferentially to the highly Lewis-basic, sterically accessible oxygen atoms of the THP acetal. Because the TBS ether oxygen is shielded by bulky alkyl groups, the Zinc cannot effectively coordinate to it. This allows for rapid THP cleavage (often under 45 minutes at 0 °C) while leaving TBS, TBDMS, and even highly labile benzylic groups completely untouched[3].

Q3: I need a completely neutral method because my molecule contains highly labile epoxides alongside the THP and TBS groups. What is the best approach? A3: Utilize the Carbon Tetrabromide (

) in Methanol protocol[4]. Under mild thermal or photoirradiation conditions, reacts with methanol to generate trace, steady-state amounts of HBr. This acts as a "slow-release" catalytic system. The localized, minute concentration of HBr is immediately consumed by the highly reactive THP acetal, preventing the acid from ever accumulating to a concentration that could threaten your TBS group or epoxides[4].

Part 3: Self-Validating Experimental Protocols

To ensure trustworthiness, the following protocols are designed as self-validating systems. They include built-in analytical checkpoints so you can verify the reaction's success in real-time.

Protocol A: Mild Brønsted Acid Cleavage using PPTS[5]

Best for: Standard selective cleavage of THP in the presence of TBS, TIPS, or TBDPS.

• Setup: Dissolve the THP-protected substrate (1.0 equiv) in anhydrous Methanol (0.1 M concentration).

• Reagent Addition: Add Pyridinium

  -toluenesulfonate (PPTS) (0.1 to 0.2 equiv).

• Reaction: Stir the mixture at room temperature. If the substrate is sterically hindered, warm gently to 40 °C.

• Validation (TLC): Check the reaction via TLC (e.g., 20% EtOAc in Hexanes) every 2 hours.

  • Self-Validation Check: The deprotected alcohol will appear as a significantly more polar spot (lower

    ). Stain the TLC plate with -anisaldehyde; THP ethers typically stain dark blue/purple, confirming the consumption of the starting material.

• Self-Correction: If the starting material persists after 6 hours, check the pH. Basic impurities in your substrate may have neutralized the PPTS. Add an additional 0.1 equiv of PPTS. Do not exceed 50 °C, as thermal degradation of the TBS group becomes a risk.

• Workup: Quench the reaction by adding a half-saturated aqueous

  solution. Extract with EtOAc, dry over , and concentrate.

Protocol B: Lewis Acid Cleavage using [3]

Best for: Hyper-sensitive substrates where strictly non-acidic (Brønsted) conditions are required.

• Setup: Dissolve the substrate (1.0 equiv) in anhydrous

  or Methanol (0.1 M concentration) and cool to 0 °C under an inert argon atmosphere.

• Reagent Addition: Add Zinc Trifluoromethanesulfonate (

  ) (0.1 equiv) in one portion.

• Reaction: Stir at 0 °C for 20–45 minutes.

• Validation (LC-MS): Pull a 10

  L aliquot, dilute in MeCN, and inject into the LC-MS.

  • Self-Validation Check: Look for the

    or mass of the free alcohol. The strict absence of a peak at mathematically validates that the TBS group is fully intact.

• Self-Correction: If the reaction is sluggish (>1 hour), verify that your solvent is strictly anhydrous. Trace water will coordinate the Zinc center, severely dampening its Lewis acidity.

• Workup: Quench with water, extract with

  , wash with brine, dry, and evaporate.

Part 4: Quantitative Data & Reagent Comparison

Use the following table to select the optimal reagent based on your specific substrate's tolerance profile.

Reagent System	Solvent	Temp (°C)	Avg. Time	TBS Tolerated?	MOM Tolerated?	Primary Mechanism
-TsOH (Standard)	MeOH	25	1–2 h	No (Cleaves)	No (Cleaves)	Strong Brønsted Acid
PPTS	MeOH / EtOH	25–45	4–12 h	Yes	Yes	Mild Brønsted Acid
	/ MeOH	0	20–45 min	Yes	Yes	Mild Lewis Acid
	MeOH	Reflux /	2–5 h	Yes	Yes	Trace HBr Generation
Amberlyst-15	MeOH	25	2–8 h	Yes (Kinetic)	Variable	Solid-Supported Acid

Part 5: References

• Zinc triflate: A mild and efficient catalyst for deprotection of tetrahydropyranyl ethers ResearchGate / Russian Journal of General Chemistry

• Protecting Groups For Alcohols Master Organic Chemistry

• Protecting Groups Archives Total Synthesis

• ChemInform Abstract: Chemoselective Deprotection of Primary tert-Butyldimethylsilyl Ethers on Carbohydrate Molecules ResearchGate / Tetrahedron Letters

• Technical Support Center: THP Protection of Primary Alcohols Benchchem

Sources

• 1. total-synthesis.com [total-synthesis.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Navigating the Long-Term Storage and Stability of THP-Protected Compounds

Welcome to the technical support center dedicated to researchers, scientists, and drug development professionals working with tetrahydropyranyl (THP)-protected compounds. This guide provides in-depth technical insights and practical troubleshooting advice to ensure the long-term stability and integrity of your valuable molecules. As a Senior Application Scientist, my goal is to bridge the gap between theoretical chemistry and practical laboratory challenges, offering solutions grounded in mechanistic understanding and field-proven experience.

Introduction to THP Protecting Groups: A Double-Edged Sword

The tetrahydropyranyl (THP) group is a widely used protecting group for hydroxyl functionalities in multistep organic synthesis. Its popularity is due to its low cost, ease of introduction, and remarkable stability under a variety of non-acidic conditions, including exposure to strong bases, organometallics, and hydrides.[1][2] However, the very characteristic that makes it a valuable protecting group—its lability under acidic conditions—is also the primary cause of its long-term storage and stability issues.[3][4]

The THP ether is, in fact, an acetal.[3] This functional group is notoriously sensitive to acid-catalyzed hydrolysis. Even trace amounts of acid in solvents, on glassware, or in the storage atmosphere can lead to the cleavage of the THP group, regenerating the parent alcohol and potentially compromising your sample's purity and integrity over time.[5][6] Understanding this inherent instability is the first step toward effective long-term storage.

One of the drawbacks of using the THP protecting group is the introduction of a new stereocenter, which can lead to the formation of diastereomers if the original alcohol is chiral.[3][7] This can complicate purification and characterization, particularly by NMR spectroscopy.[3]

Frequently Asked Questions (FAQs)

Here, we address some of the most common questions regarding the storage and stability of THP-protected compounds.

Q1: What are the first signs of degradation of my THP-protected compound?

A1: The initial signs of degradation are often detected chromatographically. When analyzing your sample by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC), you may observe the appearance of a new, more polar spot or peak over time.[8] This new species is typically the deprotected parent alcohol. In terms of physical appearance, you might notice a change in the consistency of your compound, for example, an oil becoming waxy or a solid becoming gummy, which could indicate the presence of the parent alcohol or byproducts of degradation.

Q2: What is the primary chemical reaction causing the degradation of THP-protected compounds during storage?

A2: The primary degradation pathway is the acid-catalyzed hydrolysis of the THP ether bond.[1][5] This reaction is initiated by the protonation of the ether oxygen, followed by cleavage of the C-O bond to form the free alcohol and a resonance-stabilized carbocation. This carbocation is then quenched by water to form 5-hydroxypentanal, which exists in equilibrium with its cyclic hemiacetal form.[9][10] Even seemingly neutral conditions can harbor enough acidic species (e.g., dissolved CO2 in solvents, acidic residues on glassware) to initiate this process over extended periods.

Q3: What are the ideal storage conditions for long-term stability?

A3: For optimal long-term stability, THP-protected compounds should be stored as a dry solid in a cool, dark, and dry environment.[8] It is highly recommended to store them in a tightly sealed container under an inert atmosphere, such as nitrogen or argon, to minimize exposure to moisture and atmospheric acids. Storage at refrigerated temperatures (2–8 °C) or in a freezer is advisable to slow down the rate of any potential degradation reactions.[8][11]

Q4: Should I store my THP-protected compound as a solid or in solution?

A4: Storing your compound as a dry solid is the most reliable option for long-term stability.[8] If storage in solution is necessary, use an anhydrous, aprotic solvent such as tetrahydrofuran (THF), dichloromethane (DCM), or toluene.[8] Avoid protic solvents like methanol or ethanol for extended storage, as they can participate in acid-catalyzed solvolysis.[3][8] Ensure the solvent is of high purity and free from acidic impurities.

Q5: I suspect my THP-protected compound is degrading on silica gel during purification. What can I do?

A5: This is a common issue, as standard silica gel can be slightly acidic. To mitigate this, you can use a deactivated silica gel by treating it with a small amount of a non-nucleophilic base, such as triethylamine, in the eluent (e.g., 1-2% triethylamine in your solvent system).[12] Alternatively, you can use a different stationary phase for chromatography, such as neutral alumina.

Troubleshooting Guide for THP-Compound Instability

This troubleshooting guide provides a systematic approach to identifying and resolving common stability issues encountered with THP-protected compounds.

Observed Issue	Probable Cause(s)	Recommended Solution(s)
Appearance of a more polar spot/peak in TLC/HPLC over time	Hydrolysis of the THP ether due to exposure to acid and/or moisture.[8]	1. Verify Storage Conditions: Ensure the compound is stored as a solid under an inert atmosphere in a desiccator.[8]2. Solvent Check: If stored in solution, use a fresh, anhydrous, aprotic solvent.[8]3. Re-purification: If the impurity level is significant, re-purify the compound using deactivated silica gel.[12]
Inconsistent NMR spectra, with varying ratios of THP to parent compound signals	Ongoing cleavage of the THP protecting group. This can even be exacerbated by acidic impurities in NMR solvents like CDCl3.[12]	1. Quantify Degradation: Use NMR to determine the extent of deprotection by comparing the integrals of characteristic THP signals with those of the parent compound.[8]2. Use Neutral NMR Solvents: Consider using alternative NMR solvents like benzene-d6 or acetone-d6, which are less likely to contain acidic impurities.[12]3. Implement Stricter Storage: Immediately implement the recommended storage protocols.
Change in physical appearance (e.g., color change, solid becoming an oil)	Significant degradation, potentially including oxidative pathways or reactions with impurities.	1. Advanced Analysis: Analyze the sample by LC-MS or GC-MS to identify the degradation products.[8]2. Inert Atmosphere Storage: Store the compound under a nitrogen or argon atmosphere to prevent oxidation.[8]3. Ensure Purity: Ensure the compound was thoroughly purified before initial storage to remove any residual catalysts or reagents.[8]
Low yields after work-up or purification	Unintentional deprotection during acidic work-up steps or on acidic chromatography media.[12]	1. Neutralize Carefully: During work-up, use a mild base like saturated aqueous sodium bicarbonate to neutralize any acid.[1]2. Buffered Chromatography: Use a buffered mobile phase or deactivated silica gel for column chromatography.[12]

Visualizing the Degradation Pathway

The primary pathway for the degradation of THP-protected compounds is acid-catalyzed hydrolysis. The following diagram illustrates this mechanism.

Caption: Mechanism of Acid-Catalyzed THP Ether Deprotection.

Experimental Protocol: Stability Assessment of a THP-Protected Compound

This protocol provides a general method for assessing the stability of a THP-protected compound under various storage conditions.

1. Sample Preparation and Initial Analysis: a. Ensure your THP-protected compound is of high purity (>98%), as confirmed by HPLC and NMR. b. Record the initial purity and characterization data (HPLC chromatogram, NMR spectrum). c. Divide the purified compound into several vials for storage under different conditions.

2. Storage Conditions: a. Condition 1 (Ideal): Solid sample in a sealed vial under argon, stored in a desiccator at -20°C. b. Condition 2 (Refrigerated): Solid sample in a sealed vial with air, stored at 4°C. c. Condition 3 (Ambient): Solid sample in a sealed vial with air, stored at room temperature (20-25°C) on the benchtop. d. Condition 4 (Solution): A solution of the compound in a standard aprotic solvent (e.g., DCM) in a sealed vial, stored at room temperature.

3. Time-Point Analysis: a. At regular intervals (e.g., 1 week, 1 month, 3 months, 6 months), take an aliquot from each storage condition for analysis. b. For solid samples, dissolve a small, accurately weighed amount in a suitable solvent for analysis. c. Analyze each sample by HPLC, using the same method as for the initial analysis.[13] d. Monitor for the appearance of the deprotected alcohol peak and any other degradation products.

4. Data Analysis and Interpretation: a. Quantify the percentage of the parent THP-protected compound remaining at each time point for each condition. b. Plot the percentage of the parent compound versus time for each storage condition to determine the degradation rate. c. This data will provide a clear indication of the optimal storage conditions for your specific compound.

Concluding Remarks

The stability of THP-protected compounds is a critical factor in the success of multi-step syntheses and the reliability of biological assays. By understanding the inherent acid-lability of the THP group and implementing the storage and handling protocols outlined in this guide, researchers can significantly mitigate the risk of degradation. Proactive stability assessment and careful control of the storage environment are the cornerstones of maintaining the integrity of these valuable synthetic intermediates.

References

• Wuts, P. G. M., & Greene, T. W. (2006). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons.

• Homework.Study.com. (n.d.). Write a mechanism for the acid-catalyzed hydrolysis of a THP ether to regenerate the original... Retrieved from [Link]

• Chemistry Stack Exchange. (2020). What are the products formed in acidic hydrolysis of a tetrahydropyranyl ester? Retrieved from [Link]

• Total Synthesis. (2024). THP Protecting Group: THP Protection & Deprotection Mechanism. Retrieved from [Link]

• ResearchGate. (n.d.). Efficient Method for Tetrahydropyranylation of Alcohols and Phenols and Deprotection of THP Ethers Using H14[NaP5W30O110] as a Green Catalyst. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Tetrahydropyranyl Ethers. Retrieved from [Link]

• Wikipedia. (n.d.). Tetrahydropyran. Retrieved from [Link]

• YouTube. (2019). synthesis & cleavage of THP ethers. Retrieved from [Link]

• IRIS Unito. (n.d.). A Mild, Efficient and Sustainable Tetrahydropyranylation of Alcohols Promoted by Acidic Natural Deep Eutectic Solvents. Retrieved from [Link]

• Albericio, F., & Kruger, H. G. (2017). Understanding Tetrahydropyranyl as a Protecting Group in Peptide Chemistry. ChemistryOpen, 6(2), 168–177.
• Kaisalo, L., & Hase, T. (2002). Cleavage of the THP protecting group under Pd/C-catalyzed hydrogenation conditions. Tetrahedron Letters, 43(15), 2899-2901.

• Reddit. (2014). Organic Synthesis advice needed. Achieving THP protection of phenolic group. Retrieved from [Link]

• Battah, A. H., & Hadidi, K. A. (1998). Stability of trihexyphenidyl in stored blood and urine specimens. International Journal of Legal Medicine, 111(3), 111–114.

• ResearchGate. (n.d.). Reaction timecourse for THP protection of pyrazole. Retrieved from [Link]

• Asian Publication Corporation. (2009). Selective Protection of Alcohols as 2-Tetrahydropyranyl Acetals Using Keggin H3PW12O40 Effect of Different Reaction Parameters. Retrieved from [Link]

• Xu, Q. A., & Madden, T. L. (2011). Analytical methods for therapeutic drug monitoring and toxicology. John Wiley & Sons.

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Technical Support Center: Interpreting Complex NMR Spectra of THP Ether Diastereomers

Welcome to the technical support center for the analysis of tetrahydropyranyl (THP) ether diastereomers. This guide is designed for researchers, scientists, and drug development professionals who encounter the often-challenging task of interpreting complex Nuclear Magnetic Resonance (NMR) spectra from these compounds. The formation of a THP ether from a chiral alcohol introduces a new stereocenter, leading to a mixture of diastereomers which can complicate spectral analysis.[1][2] This resource provides in-depth troubleshooting guides and frequently asked questions to help you navigate these complexities with confidence.

Frequently Asked Questions (FAQs)

Q1: Why do the ¹H NMR spectra of my THP ether diastereomers look so similar and complex?

The formation of a THP ether from a chiral alcohol results in two diastereomers. Diastereomers are distinct compounds with different physical properties, which should lead to distinguishable NMR spectra.[3][4] However, the structural differences are often subtle, leading to significant overlap in their ¹H NMR signals, particularly in the methylene region of the THP ring (typically 1.5-1.9 ppm).[5][6] The complexity arises from multiple overlapping multiplets, each with its own set of coupling constants.

Q2: What are the key diagnostic signals to differentiate THP ether diastereomers?

The anomeric proton (O-CH-O) of the THP ring is often the most diagnostic signal. Its chemical shift (typically 4.5-5.0 ppm) and coupling constant can differ between diastereomers due to the different magnetic environments created by the nearby chiral center of the alcohol.[7] Look for two distinct signals in this region, each representing one diastereomer. The relative integration of these signals will give you the diastereomeric ratio.[3]

Q3: How can I simplify the crowded methylene region of the spectrum?

Simplifying this region is crucial for accurate analysis. Several techniques can be employed:

• Higher Field Strength: Acquiring the spectrum on a higher field NMR spectrometer (e.g., 600 MHz vs. 400 MHz) will increase the chemical shift dispersion, potentially resolving overlapping signals.

• 2D NMR: Techniques like COSY and HSQC can help to trace the connectivity of protons and carbons, aiding in the assignment of individual signals within the crowded region.[8][9][10]

• Advanced NMR Techniques: "Pure shift" NMR methods can collapse complex multiplets into singlets, dramatically improving resolution and allowing for easier identification and quantification of diastereomers.[11][12]

Troubleshooting Guides

Guide 1: Resolving Overlapping Signals and Determining Diastereomeric Ratio (d.r.)

Problem: You have a complex ¹H NMR spectrum with significant signal overlap, making it difficult to identify distinct signals for each diastereomer and calculate the d.r.

Solution Workflow:

Caption: Workflow for resolving overlapping signals and determining d.r.

Step-by-Step Protocol:

• Optimize 1D ¹H NMR Acquisition:

  • Ensure the sample is clean and properly prepared in a suitable deuterated solvent.[13]

  • Acquire the spectrum on the highest field instrument available to maximize signal dispersion.[3]

  • Use a sufficient number of scans to achieve a high signal-to-noise ratio for accurate integration.

• Analyze the Anomeric Region:

  • Carefully examine the region between 4.5 and 5.0 ppm for the anomeric proton signals.

  • If two distinct, well-resolved signals are present, integrate them to determine the diastereomeric ratio.[3]

• Employ 2D NMR for Signal Assignment:

  • If the anomeric signals or other key regions are overlapped, acquire a COSY (Correlation Spectroscopy) spectrum.[8][9][10] This will reveal which protons are spin-coupled, helping to trace the spin systems of each diastereomer.

  • An HSQC (Heteronuclear Single Quantum Coherence) spectrum correlates protons to their directly attached carbons, which can help to resolve overlapping proton signals by spreading them out over the wider carbon chemical shift range.[4]

• Consider Advanced Resolution Techniques:

  • Pure Shift NMR: This technique removes the effect of proton-proton coupling, collapsing multiplets into singlets. This can be invaluable for resolving severely overlapping signals and obtaining accurate integrations.[11][12]

  • Chiral Derivatizing Agents (CDAs): If the alcohol moiety has a reactive functional group, derivatization with a CDA like Mosher's acid can create new diastereomers with greater chemical shift nonequivalence, making them easier to distinguish and quantify by NMR.[14][15][16]

Guide 2: Assigning Relative Stereochemistry using 2D NOESY

Problem: You have successfully identified the signals for each diastereomer but need to determine the relative stereochemistry at the new stereocenter of the THP ring.

Solution Workflow:

Caption: Workflow for assigning relative stereochemistry using NOESY.

Step-by-Step Protocol:

• Acquire a 2D NOESY or ROESY Spectrum:

  • NOESY (Nuclear Overhauser Effect Spectroscopy) detects through-space interactions between protons that are close to each other (typically < 5 Å).[17][18][19]

  • ROESY (Rotating-frame Overhauser Effect Spectroscopy) is often preferred for medium-sized molecules where the NOE may be weak or zero.[17]

• Analyze NOE Cross-Peaks:

  • Look for cross-peaks between the anomeric proton of each diastereomer and protons on both the THP ring and the original alcohol moiety.

  • The presence of a NOE cross-peak indicates spatial proximity between the two protons.[17][18]

• Elucidate Conformation and Stereochemistry:

  • The THP ring typically adopts a chair conformation. The substituent at the anomeric position can be either axial or equatorial.

  • Axial Anomeric Proton: An axial anomeric proton will show strong NOEs to the axial protons at positions 3 and 5 of the THP ring.

  • Equatorial Anomeric Proton: An equatorial anomeric proton will show NOEs to the equatorial protons at positions 2 and 6.

  • By identifying these key NOE correlations, you can determine the preferred conformation and the relative stereochemistry of each diastereomer.

Data Interpretation Aids

Table 1: Typical ¹H NMR Chemical Shifts and Coupling Constants for THP Ethers

Proton(s)	Typical Chemical Shift (ppm)	Typical Coupling Constants (Hz)	Notes
Anomeric (O-CH-O)	4.5 - 5.0	J = 2-4 (equatorial), 7-9 (axial)	Most diagnostic signal for diastereomer differentiation.
O-CH₂-	3.4 - 4.0	Protons adjacent to the ether oxygen are deshielded.[20][21]
Ring CH₂	1.5 - 1.9	Often a complex, overlapping region.[5]

Note: These are general ranges and can vary depending on the specific molecule and solvent.

References

• Stereochemical Analysis Using Two-Dimensional 2D-NMR COSY Techniques. Longdom. [Link]

• Recent Advances in Multinuclear NMR Spectroscopy for Chiral Recognition of Organic Compounds. PMC. [Link]

• Chiral derivatizing agent. Wikipedia. [Link]

• Proton chemical shifts in NMR. Part 12.1 Steric, electric field and conformational effects in acyclic and cyclic ethers. Modgraph. [Link]

• Application of NMR Spectroscopy for the Detection of Equilibrating E–Z Diastereomers. ACS Omega. [Link]

• How NMR Helps Identify Isomers in Organic Chemistry? Creative Biostructure. [Link]

• Diastereomeric ratio determination by high sensitivity band-selective pure shift NMR spectroscopy. Chemical Communications. [Link]

• Analyze of stereoisomer by NMR. JEOL Ltd. [Link]

• Table 1 from Proton chemical shifts in NMR. Part 12.1 Steric, electric field and conformational effects in acyclic and cyclic ethers. Semantic Scholar. [Link]

• Determining Stereochemistry by 1H-NMR Spectroscopy. [Link]

• Application of NMR Spectroscopy for the Detection of Equilibrating E–Z Diastereomers. [Link]

• NOESY and ROESY. University of Missouri. [Link]

• Advances in the exact nuclear Overhauser effect 2018-2022. PMC. [Link]

• Nuclear Overhauser effect. Wikipedia. [Link]

• 18.10: Spectroscopy of Ethers. Chemistry LibreTexts. [Link]

• Proton NMR. Organic Chemistry On-Line. [Link]

• 18.9: Spectroscopy of Ethers. Chemistry LibreTexts. [Link]

• J-coupling. Wikipedia. [Link]

• NOE – Knowledge and References. Taylor & Francis. [Link]

• Lecture 5: J-Coupling. [Link]

• How might one distinguish between two acyclic diastereomers other than by X-ray diffraction? Chemistry Stack Exchange. [Link]

• Basic Concepts of NMR: Distinguishing Between the Isomers of C4H8O2 by 1H NMR Spectroscopy. Magritek. [Link]

• Chemical shift values of the anomeric protons in the 1 H NMR spectra... ResearchGate. [Link]

• NMR Coupling Constants. Chemical Instrumentation Facility, Iowa State University. [Link]

• 4.5 Tetrahydropyranyl (THP) and Related Ethers. [Link]

• Enhanced diastereomeric mixture analysis through integration of quantum chemical calculations with spatio-conformational information obtained from ultraselective NMR techniques. ResearchGate. [Link]

• Table of Characteristic Proton NMR Shifts. [Link]

• Tetrahydropyranyl Ethers. Organic Chemistry Portal. [Link]

• 14.12: Coupling Constants Identify Coupled Protons. Chemistry LibreTexts. [Link]

• 5-HMR-8 Symmetry in NMR Spectra. Organic Chemistry Data. [Link]

• 5.3 Spin-Spin Splitting: J-Coupling. Organic Chemistry Data. [Link]

• How to Read 2D NMR (COSY & NOESY) — The Easiest Explanation Ever! YouTube. [Link]

• S'21 - NMR 14 - J values (coupling constants). YouTube. [Link]

• NMR Chemical Shifts of Trace Impurities. [Link]

• Lecture 3: Coupling Constants. [Link]

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Reference Data & Comparative Studies

Orthogonal Strategies in Organic Synthesis: Relative Acid Stability of THP vs. Silyl Ethers

As a Senior Application Scientist, one of the most critical decisions in designing a multi-step synthetic route is the selection of protecting groups. In the synthesis of complex active pharmaceutical ingredients (APIs) and natural products, the strategic masking of hydroxyl groups dictates the efficiency and yield of the entire campaign.

Tetrahydropyranyl (THP) acetals and silyl ethers (TMS, TES, TBS, TIPS, TBDPS) represent two of the most widely deployed classes of hydroxyl protecting groups. While both are susceptible to acidic hydrolysis, their divergent mechanisms of cleavage and extreme differences in kinetic stability provide a powerful platform for orthogonal deprotection. This guide objectively compares their relative acid stabilities and provides field-proven, self-validating experimental protocols for their selective manipulation.

Mechanistic Foundations of Acid Cleavage

To exploit these protecting groups orthogonally, we must first understand the causality behind their reactivity.

THP Ethers (Acetal Hydrolysis): THP ethers are cyclic acetals. Their acid-catalyzed cleavage initiates via the protonation of the exocyclic or endocyclic oxygen. This is followed by the rate-determining elimination of the alcohol to form a highly reactive, resonance-stabilized oxocarbenium ion intermediate. Because the transition state is stabilized by the adjacent oxygen lone pair, THP ethers are highly labile to mild Brønsted acids (e.g., Pyridinium p-toluenesulfonate (PPTS), acetic acid) [[1]]().

Silyl Ethers (Nucleophilic Substitution at Silicon): Silyl ether hydrolysis proceeds via protonation of the oxygen atom, which increases the electrophilicity of the silicon center. Nucleophilic attack by water or an alcohol solvent at the silicon atom then displaces the free alcohol. The rate of this reaction is exquisitely sensitive to the steric bulk of the alkyl substituents on the silicon atom 2.

Quantitative Comparison: Relative Acid Stability

The stability of silyl ethers to acidic hydrolysis increases dramatically with steric hindrance. The general trend for acid stability follows the order: TMS < TES < THP < TBS < TIPS < TBDPS 1.

The table below summarizes the relative rates of cleavage (

) under standard acidic conditions, demonstrating the massive kinetic gaps that enable orthogonal strategies 2.

Protecting Group	Structure Type	Relative Acid Stability ( )	Typical Cleavage Conditions
TMS (Trimethylsilyl)	Silyl Ether	1	< 1 min (Dilute HCl, AcOH, or K₂CO₃/MeOH)
TES (Triethylsilyl)	Silyl Ether	64	Minutes to hours (AcOH/H₂O/THF)
THP (Tetrahydropyranyl)	Acetal	~100 - 500*	1-4 hours (PPTS in EtOH, 55 °C)
TBS / TBDMS	Silyl Ether	20,000	Stable to mild acid; requires strong acid or F⁻
TIPS (Triisopropylsilyl)	Silyl Ether	700,000	Highly stable to acid; requires F⁻
TBDPS	Silyl Ether	5,000,000	Extremely stable to acid; requires F⁻

*Note: THP stability is highly dependent on solvent polarity and specific acid pKa, but it is generally intermediate between TES and TBS, allowing for precise selective cleavage.

Strategic Workflow: Orthogonal Deprotection

To illustrate the practical application of these stability differences, consider a complex intermediate bearing both a THP ether and a TBS ether. The ~200-fold difference in acid stability between THP and TBS allows for the selective removal of the THP group using a mild acid, leaving the TBS group completely intact.

Conversely, the TBS group can be selectively cleaved using a fluoride source (e.g., TBAF). This exploits the extreme thermodynamic driving force of the Si-F bond formation (~810 kJ/mol) compared to the Si-O bond (~530 kJ/mol) 2. Because no Brønsted acid is present, the THP acetal cannot form the requisite oxocarbenium ion and remains stable 3.

Orthogonal Deprotection Workflow for THP and TBS Ethers.

Self-Validating Experimental Protocols

The following methodologies are designed as self-validating systems. By understanding the chemical causality at each step, researchers can troubleshoot and verify success in real-time.

Protocol 1: Selective Cleavage of THP Ether in the Presence of a TBS Ether

Objective: Unmask a primary or secondary alcohol protected as a THP ether without compromising a co-existing TBS ether.

Application Scientist's Note: While p-Toluenesulfonic acid (pTsOH) is often cited for THP cleavage, its lower pKa can lead to partial TBS cleavage or unwanted side reactions in complex substrates. PPTS (pKa ~ 5.2) is the superior choice for guaranteed orthogonality.

• Dissolution: Dissolve the orthogonally protected substrate (1.0 mmol) in anhydrous ethanol (10 mL) under an inert atmosphere. Causality: Ethanol acts as both the solvent and the nucleophilic trap for the highly reactive oxocarbenium intermediate, driving the equilibrium toward the free alcohol.

• Catalyst Addition: Add Pyridinium p-toluenesulfonate (PPTS) (0.1 mmol, 10 mol%). Causality: This catalytic mild acid provides just enough proton activity to initiate THP cleavage. The TBS group, requiring a much higher proton concentration to overcome its steric shielding, remains unreactive.

• Reaction Monitoring (Self-Validation): Stir the mixture at 55 °C. Monitor via TLC. Validation Tip: Stain the TLC plate with p-anisaldehyde. THP ethers typically stain dark blue/black, while the newly formed free alcohol will exhibit a distinct Rf shift and a different color (often purple or green), providing immediate visual confirmation of conversion.

• Quenching: Once complete (typically 2-4 hours), concentrate the mixture under reduced pressure. Dilute the residue with diethyl ether (20 mL) and wash with half-saturated aqueous sodium bicarbonate (10 mL). Causality: Bicarbonate neutralizes the PPTS, halting all acidic activity and preventing any delayed degradation of the TBS group during concentration.

• Isolation: Extract the aqueous layer with diethyl ether (2 x 10 mL). Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the TBS-protected alcohol.

Protocol 2: Selective Cleavage of TBS Ether in the Presence of a THP Ether

Objective: Remove the TBS group using fluoride affinity, preserving the acid-labile THP group.

Application Scientist's Note: Commercial TBAF often contains significant water, which increases the basicity of the reagent. If your substrate contains base-sensitive stereocenters (e.g.,

-chiral ketones), buffering the TBAF with acetic acid (TBAF/AcOH) is highly recommended.

• Dissolution: Dissolve the substrate (1.0 mmol) in anhydrous Tetrahydrofuran (THF) (10 mL) and cool to 0 °C.

• Reagent Addition: Add a 1.0 M solution of Tetra-n-butylammonium fluoride (TBAF) in THF (1.2 mmol, 1.2 equiv) dropwise. Causality: Fluoride selectively attacks the silicon atom. The slight excess ensures complete conversion, while the 0 °C temperature minimizes potential E2 elimination side reactions.

• Reaction Monitoring: Warm the reaction to room temperature and stir for 1-2 hours. Monitor via TLC until full consumption of the starting material is observed.

• Quenching (Self-Validation): Quench the reaction by adding saturated aqueous ammonium chloride (NH₄Cl) (10 mL). Causality: NH₄Cl safely neutralizes the highly basic alkoxide leaving group without dropping the pH low enough to trigger the acid-catalyzed cleavage of the THP group.

• Isolation: Extract with ethyl acetate (3 x 15 mL). Wash the combined organic layers with brine, dry over Na₂SO₄, filter, and concentrate.

References

• Protecting Groups: Relative Acid Stability Source: University of Chicago Chemistry URL:[Link]

• The Role of Protective Groups in Organic Synthesis (Greene's Protective Groups) Source: John Wiley & Sons URL:[Link]

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Spectroscopic Confirmation of 1-(4-tetrahydropyranyl)-1-propanol: A Comparative Guide to Benchtop vs. High-Field Analytical Platforms

In modern pharmaceutical development, the rapid synthesis and structural verification of versatile building blocks like 1-(4-tetrahydropyranyl)-1-propanol are critical to maintaining workflow momentum. Traditionally, chemists have relied on centralized high-field Nuclear Magnetic Resonance (NMR) and transmission Infrared (IR) spectroscopy for reaction monitoring. However, the paradigm is shifting.

This guide provides an objective, data-driven comparison of at-line benchtop instruments (e.g., 60 MHz NMR, ATR-FTIR) against traditional high-field setups. By understanding the mechanistic causality of the synthesis and leveraging self-validating protocols, researchers can achieve real-time kinetic insights without sacrificing structural certainty.

Synthesis Workflow & Mechanistic Causality

The synthesis of 1-(4-tetrahydropyranyl)-1-propanol proceeds via a classic Grignard addition. Ethylmagnesium bromide acts as a strong nucleophile, attacking the electrophilic carbonyl carbon of tetrahydro-2H-pyran-4-carbaldehyde[1]. This electron transfer breaks the carbon-oxygen π-bond, forming a tetrahedral magnesium alkoxide intermediate. Subsequent aqueous quenching with saturated ammonium chloride protonates the alkoxide, yielding the secondary alcohol[1].

Understanding this electron flow is critical because it dictates the spectroscopic shifts we monitor. The chemical conversion directly causes the disappearance of the highly deshielded aldehyde proton and the carbonyl stretching frequency, which are replaced by an aliphatic alcohol signature.

Fig 1: Reaction workflow and at-line spectroscopic monitoring for THP-propanol synthesis.

Comparative Platform Analysis

Benchtop vs. High-Field NMR

When monitoring the Grignard addition, choosing between a benchtop NMR (e.g., 60 MHz) and a high-field system (e.g., 400+ MHz) requires balancing kinetic immediacy with spectral resolution.

Benchtop NMR spectrometers are highly portable and can be integrated directly into fume hoods for on-line or at-line monitoring[2]. This proximity eliminates the mass transfer delays and sample degradation risks associated with transporting aliquots to a central high-field facility[2]. Furthermore, benchtop systems avoid the systematic errors caused by interference from non-hyperpolarised signals in certain advanced setups, enabling simpler, more robust RF pulse schemes for rapid kinetic tracking[3].

However, field strength fundamentally dictates resolution. Because

-coupling constants (in Hz) remain fixed while the Larmor frequency decreases, a 60 MHz spectrum exhibits significant multiplet overlap compared to a 400 MHz spectrum[4]. For 1-(4-tetrahydropyranyl)-1-propanol, the complex splitting of the tetrahydropyran ring protons (~1.2–1.8 ppm and ~3.3–4.0 ppm) will overlap heavily on a benchtop system. Yet, the isolated aldehyde proton of the starting material (singlet, ~9.6 ppm) remains distinctly resolved even at 60 MHz, making benchtop NMR perfectly suited for tracking reaction completion[4]. High-field NMR remains mandatory for final, absolute structural elucidation and impurity profiling[5].

Table 1: NMR Platform Comparison for Grignard Monitoring

Performance Metric	Benchtop NMR (60 MHz)	High-Field NMR (400 MHz)
Resolution (Chemical Shift)	Low (High multiplet overlap)	High (Clear multiplet separation)
Time-to-Result	< 2 minutes (At-line)	30+ minutes (Off-line/Core Lab)
Sensitivity (Detection Limit)	~1 mmol/L (16 scans)	~100 µmol/L (16 scans)
Primary Utility	Real-time kinetic monitoring	Final structural elucidation

ATR-FTIR vs. Transmission IR

Fourier Transform Infrared (FTIR) spectroscopy provides orthogonal validation to NMR. Attenuated Total Reflectance (ATR) FTIR has largely superseded transmission IR for reaction monitoring. ATR requires no sample preparation (e.g., moisture-sensitive KBr pellets or NaCl plates); a single drop of the crude reaction mixture on the diamond crystal provides an instant spectrum.

Table 2: Key IR Vibrational Assignments & Tracking

Functional Group	Wavenumber (cm⁻¹)	Trend During Reaction
Aldehyde C=O stretch	~1720	Disappears
Alcohol O-H stretch	~3300 - 3400 (broad)	Appears
Aliphatic C-H stretch	~2850 - 2950	Constant (Internal Reference)

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocol is designed as a self-validating system . By simultaneously tracking the depletion of the starting material and the formation of the product against an unchanging internal reference (the aliphatic C-H backbone), the workflow internally controls for concentration variances or solvent evaporation, preventing false-positive conversion readings.

Step-by-Step Synthesis & Monitoring Methodology

• Reaction Setup : Charge a flame-dried, nitrogen-purged flask with tetrahydro-2H-pyran-4-carbaldehyde (1.0 eq, ~15 mmol) in anhydrous THF (0.3 M)[1].

• Baseline Acquisition : Withdraw a 0.1 mL aliquot. Acquire a baseline ATR-FTIR spectrum (confirming the strong 1720 cm⁻¹ peak) and a benchtop ¹H NMR spectrum (confirming the 9.6 ppm aldehyde peak).

• Reagent Addition : Cool the reaction to 0 °C. Add ethylmagnesium bromide (3.0 M in ether, 1.2 eq) dropwise over 15 minutes to control the exothermic nucleophilic attack[1].

• Kinetic Monitoring : Stir the mixture, allowing it to warm to room temperature over 2 hours[1]. Every 30 minutes, withdraw a 0.1 mL aliquot.

  • IR Validation: Apply the neat aliquot directly to the ATR crystal. Observe the inverse correlation: the 1720 cm⁻¹ peak must decrease proportionally as the 3350 cm⁻¹ peak increases.

  • NMR Validation: Dilute the aliquot with 0.5 mL CDCl₃. Run a 16-scan benchtop NMR experiment. The integral of the 9.6 ppm peak must approach zero, while a new multiplet at ~3.4 ppm (the -CH-OH proton) emerges.

• Quench and Workup : Once the 9.6 ppm NMR signal and 1720 cm⁻¹ IR signal are fully depleted, quench the reaction with saturated aqueous NH₄Cl (100 mL)[1]. Extract with ethyl acetate (3 x 50 mL), wash with brine, dry over Na₂SO₄, and concentrate in vacuo[1].

• Final Confirmation : Submit the purified 1-(4-tetrahydropyranyl)-1-propanol for high-field (400 MHz) ¹H and ¹³C NMR to confirm the diastereotopic ring protons and exact coupling constants of the propanol chain.

References

• Title : Quantitative reaction monitoring using para hydrogen-enhanced benchtop NMR spectroscopy | Source : rsc.org | URL :3

• Title : Improved on-line benchtop 31 P NMR reaction monitoring via Multi-Resonance SHARPER | Source : rsc.org | URL : 2

• Title : High-field to Benchtop NMR Spectroscopy - Part 3 | Source : oxinst.com | URL : 4

• Title : Reaction monitoring via benchtop nuclear magnetic resonance spectroscopy: A practical comparison of on-line stopped-flow and continuous-flow sampling methods | Source : nih.gov | URL :5

• Title : 1 Supplementary Information General experimental procedure 1 Experimental conditions for carbonylation 2 Synthesis of amines 2 | Source : rsc.org | URL : 1

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• 1. rsc.org [rsc.org]
• 2. Improved on-line benchtop 31 P NMR reaction monitoring via Multi-Resonance SHARPER - Analytical Methods (RSC Publishing) DOI:10.1039/D4AY00948G [pubs.rsc.org]
• 3. Quantitative reaction monitoring using para hydrogen-enhanced benchtop NMR spectroscopy - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D3CP06221J [pubs.rsc.org]
• 4. High-field to Benchtop NMR Spectroscopy - Part 3 - Oxford Instruments [oxinst.com]
• 5. Reaction monitoring via benchtop nuclear magnetic resonance spectroscopy: A practical comparison of on-line stopped-flow and continuous-flow sampling methods - PubMed [pubmed.ncbi.nlm.nih.gov]

Chemoselectivity of tetrahydropyranylation for primary vs secondary alcohols

Tetrahydropyranylation is a cornerstone technique in multi-step organic synthesis, utilized to mask hydroxyl groups as tetrahydropyranyl (THP) ethers. THP ethers are prized for their robust stability against strongly basic conditions, Grignard reagents, metal hydrides, and various alkylating agents[1]. However, in complex polyhydroxylated molecules, achieving precise chemoselectivity—specifically protecting a primary (1°) alcohol while leaving a secondary (2°) alcohol untouched—presents a significant catalytic challenge.

This guide objectively compares modern catalytic alternatives to traditional Brønsted acids, providing mechanistic insights and field-proven protocols for achieving high chemoselectivity.

The Mechanistic Basis of Chemoselectivity

The formation of a THP ether proceeds via the acid-catalyzed activation of 3,4-dihydro-2H-pyran (DHP), generating a highly reactive oxocarbenium ion intermediate[2]. Chemoselectivity between 1° and 2° alcohols is not thermodynamically inherent; rather, it is a kinetically driven process governed by steric hindrance.

Primary alcohols possess lower steric bulk around the nucleophilic oxygen, allowing for a rapid trajectory of attack on the bulky oxocarbenium ion. Secondary alcohols are sterically encumbered, significantly reducing their rate of nucleophilic attack. When strong traditional Brønsted acids (like

-TsOH) are used, the reaction is pushed rapidly toward thermodynamic equilibrium, resulting in the exhaustive protection of all hydroxyls and potential DHP polymerization[1]. To harness kinetic control, mild Lewis acids or sterically demanding heterogeneous catalysts must be employed to amplify the natural steric differentiation.

Mechanistic pathway highlighting the kinetic divergence between 1° and 2° alcohol tetrahydropyranylation.

Catalyst Performance Comparison

Traditional catalysts like Pyridinium

-toluenesulfonate (PPTS) or -TsOH fail to discriminate effectively between hydroxyl environments. Recent advancements leverage mild Lewis acidity to achieve near-perfect selectivity.

• PdCl₂(MeCN)₂ : This transition metal complex acts as a soft Lewis acid. In competitive environments, it quantitatively protects 1° alcohols at room temperature while leaving 2° alcohols, 3° alcohols, and phenols completely unreacted 3.

• La(NO₃)₃·6H₂O : Operating under solvent-free conditions, this lanthanide catalyst selectively targets primary alcohols, offering an environmentally benign methodology with excellent kinetic discrimination 4.

• Aqueous Systems : Water at elevated temperatures or controlled pH can catalyze the reaction. The hydrophobic pockets formed between DHP and the substrate naturally favor the less hindered 1° alcohols, allowing for selective mono-tetrahydropyranylation of diols 2.

• Polymer-Supported Catalysts : Reagents like polystyrene-supported AlCl₃ (Ps-AlCl₃) offer high overall yields and the operational advantage of easy recovery via filtration, though their discrimination power is lower than specialized transition metals 1.

Quantitative Catalyst Comparison

Catalyst System	Reaction Conditions	1° Alcohol Yield	2° Alcohol Yield (in competition)	Selectivity Profile
PdCl₂(MeCN)₂	THF, Room Temp, 1-5 mol%	>95%	<5%	Excellent kinetic discrimination; ideal for complex substrates.
La(NO₃)₃·6H₂O	Solvent-free, Room Temp	90-98%	Trace	High selectivity; eco-friendly and scalable.
Water (pH 2-6.5)	Aqueous, Elevated Temp	85-90%	Unreacted	Relies on hydrophobic pocket selectivity; great for diols.
Ps-AlCl₃	CH₂Cl₂, Room Temp	>90%	>85%	Poor 1° vs 2° discrimination; best used for general exhaustive protection.
-TsOH (Control)	CH₂Cl₂, Room Temp	Quantitative	Quantitative	No chemoselectivity; governed by thermodynamic control.

Field-Proven Experimental Protocol: Chemoselective Protection

To ensure reproducibility and scientific rigor, the following protocol details the use of PdCl₂(MeCN)₂ for the selective protection of a 1° alcohol in the presence of a 2° alcohol. This protocol acts as a self-validating system, incorporating steps specifically designed to prevent thermodynamic equilibration and product degradation.

Reagents: Substrate (1.0 mmol), PdCl₂(MeCN)₂ (0.02 mmol, 2 mol%), 3,4-dihydro-2H-pyran (1.2 mmol), anhydrous THF (5 mL).

• Substrate Preparation: Dissolve the diol/substrate in anhydrous THF under an inert atmosphere (N₂ or Argon).

  • Causality: THF acts as a coordinating solvent that moderates the Lewis acidity of the Palladium complex, preventing over-activation. Anhydrous conditions prevent the competitive attack of water on the oxocarbenium intermediate, which would yield tetrahydropyran-2-ol byproducts.

• Catalyst Addition: Add the PdCl₂(MeCN)₂ catalyst in one portion.

  • Causality: The palladium complex coordinates with the oxygen of DHP to facilitate the formation of the oxocarbenium ion without generating free protons, avoiding DHP polymerization [[3]]().

• Reagent Addition: Add DHP dropwise at room temperature.

  • Causality: Limiting DHP to a slight excess (1.2 eq) ensures complete conversion of the 1° alcohol while preventing mass-action forcing of the sterically hindered 2° alcohol.

• Reaction Monitoring: Stir at room temperature and monitor rigorously via TLC.

  • Causality: The 1° alcohol is typically consumed within 30-60 minutes. Stopping the reaction precisely when the 1° alcohol disappears prevents the slow, thermodynamic equilibration that would eventually protect the 2° alcohol.

• Quenching and Workup: Dilute the mixture with diethyl ether (15 mL) and wash immediately with saturated aqueous NaHCO₃ (10 mL).

  • Causality (Critical): THP ethers are highly acid-labile [[5]](). The mild basic wash neutralizes any trace Lewis acidity from the catalyst, preventing the product from deprotecting during the concentration step.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash chromatography.

  • Validation Note: To prevent cleavage on the column, pre-treat the silica gel with 1% triethylamine (Et₃N) in the eluent. Because THP protection creates a new stereocenter at the C2 position of the pyran ring, chiral substrates will validate successfully as a mixture of diastereomers by NMR.

Step-by-step experimental workflow for the chemoselective protection of primary alcohols.

Conclusion

Achieving chemoselectivity in tetrahydropyranylation hinges entirely on exploiting the kinetic differences in nucleophilic attack between primary and secondary alcohols. By moving away from harsh Brønsted acids and utilizing mild, sterically sensitive Lewis acids like PdCl₂(MeCN)₂ or La(NO₃)₃·6H₂O, researchers can achieve precise monoprotection, significantly streamlining complex synthetic routes in drug development.

References

• Chemoselective tetrahydropyranylation of alcohols and phenols using polystyrene supported aluminium chloride as a catalyst. doi.org. 1[1]

• Chemoselective tetrahydropyranylation of alcohols and phenols using nanoencapsulated FeCl3 in linear polystyrene as a recoverable and reusable polymer-supported catalyst. tandfonline.com. 6[6]

• Chemoselective tetrahydropyranylation of alcohols and phenols using nanoencapsulated FeCl3 in linear polystyrene as a recoverable and reusable polymer-supported catalyst | Request PDF. researchgate.net. 4[4]

• Tetrahydropyranyl Ethers. organic-chemistry.org. 5[5]

• A Mild and Efficient Selective Tetrahydropyranylation of Primary Alcohols and Deprotection of THP Ethers of Phenols and Alcohols Using PdCl2(MeCN)2 as Catalyst. researchgate.net. 3[3]

• Water as catalyst and solvent: tetrahydropyranylation of alcohols in an aqueous medium. arkat-usa.org. 2[2]

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• 5. Tetrahydropyranyl Ethers [organic-chemistry.org]
• 6. tandfonline.com [tandfonline.com]

Comprehensive Comparison Guide: Deprotection Reagents for Tetrahydropyranyl (THP) Ethers

Introduction: The Chemoselectivity Challenge

The tetrahydropyranyl (THP) ether is one of the most ubiquitous protecting groups for alcohols and phenols in multi-step organic synthesis. Its popularity stems from its low cost, ease of installation, and robust stability against strong bases, organometallics, hydrides, and alkylating agents[1]. However, because the THP group is fundamentally an acetal, its removal traditionally relies on acidic hydrolysis.

In the context of complex drug development and natural product synthesis, chemoselectivity is the primary challenge. When a substrate contains multiple acid-sensitive functionalities—such as silyl ethers, methoxymethyl (MOM) ethers, or other delicate acetals—standard strong acids cause catastrophic global deprotection. This guide objectively compares four distinct deprotection reagents (p-TsOH, PPTS, CuCl₂·2H₂O, and LiCl ), analyzing the causality behind their performance to help researchers select the optimal system for their specific synthetic workflows.

Mechanistic Grounding of THP Cleavage

Regardless of the reagent chosen, the fundamental cleavage of a THP ether requires the weakening of the C-O bond to generate an oxocarbenium ion intermediate, followed by nucleophilic attack.

Caption: General mechanism of THP ether deprotection via an oxocarbenium ion intermediate.

Comparative Analysis of Deprotection Reagents

p-Toluenesulfonic Acid (p-TsOH): The Brønsted Acid Standard

• Causality & Performance : p-TsOH is a strong organic acid that rapidly protonates the THP ether oxygen, driving fast oxocarbenium formation. While highly efficient (often completing in 1–2 hours at room temperature), its high acidity lacks discrimination[2]. It will readily cleave other acid-sensitive groups like TBS ethers or acetals. Furthermore, in alcoholic solvents, prolonged exposure can induce unwanted transesterification of esters.

Pyridinium p-toluenesulfonate (PPTS): The Mild Acid Alternative

• Causality & Performance : PPTS is the pyridinium salt of p-TsOH. It acts as a mild, slightly acidic buffer system. The attenuated acidity slows down the initial protonation step, granting a significantly wider therapeutic window for selectivity[3]. It is the industry standard for deprotecting THP ethers when moderate acid-sensitive groups are present, though it may still struggle with highly labile functionalities[2].

Copper(II) Chloride Dihydrate (CuCl₂·2H₂O): The Lewis Acid Approach

• Causality & Performance : Instead of relying on a Brønsted proton, Cu(II) acts as a mild Lewis acid, coordinating with the oxygen atoms of the THP ring to weaken the C-O bond[4]. This catalytic method (requiring only 2–5 mol%) operates efficiently in alcoholic solvents (like MeOH or EtOH) or aqueous acetone[5]. It offers excellent chemoselectivity, leaving many functional groups untouched, though the mechanism is highly dependent on the solvent's nucleophilicity.

Lithium Chloride (LiCl) in H₂O-DMSO: The Neutral Aqueous Method

• Causality & Performance : Developed as a strictly non-acidic alternative, this method utilizes an excess of LiCl and water in DMSO at elevated temperatures (90 °C)[6]. The highly polar DMSO solvates the lithium cation, allowing the chloride and water to facilitate a neutral hydrolysis of the acetal. This method is exceptionally valuable for highly sensitive substrates, tolerating methylenedioxy, MOM, benzyl, and methyl ethers, as well as delicate aldehyde and alkyne functionalities without generating toxic waste.

Quantitative Performance Comparison

Reagent	Classification	Typical Conditions	Time	Yield	Selectivity Profile
p-TsOH	Strong Brønsted Acid	Catalytic (1-5 mol%), MeOH, RT	1 – 2 h	>90%	Poor. Cleaves silyl ethers, acetals; risks transesterification[2].
PPTS	Mild Brønsted Acid	Catalytic (10 mol%), EtOH, RT to 55 °C	1 – 12 h	>90%	Good. Tolerates many standard protecting groups; industry default[3].
CuCl₂·2H₂O	Mild Lewis Acid	Catalytic (2-5 mol%), MeOH, Reflux/RT	1 – 6 h	>85%	High. Excellent for complex molecules; avoids strong acidic pH[5].
LiCl	Neutral Salt	Excess (5 eq), H₂O/DMSO, 90 °C	6 h	>85%	Maximum. Strictly neutral; tolerates MOM, aldehydes, and delicate ethers[6].

Decision Workflow for Reagent Selection

Caption: Strategic decision tree for selecting THP deprotection reagents based on substrate sensitivity.

Validated Experimental Methodologies

To ensure reproducibility and scientific integrity, the following protocols incorporate self-validating steps that explain the causality behind critical workflow actions.

Protocol A: Rapid Deprotection using p-TsOH[2]

• Reaction Setup : Dissolve the THP-protected alcohol (1.0 mmol) in anhydrous methanol (5 mL). Add a catalytic amount of p-TsOH (0.05 mmol).

• Monitoring : Stir at room temperature for 1–2 hours. Monitor via TLC until the starting material is entirely consumed.

• Self-Validating Quench : Quench the reaction by adding saturated aqueous NaHCO₃ (5 mL).

  • Causality: Neutralizing the strong acid catalyst is mandatory before solvent evaporation. Failing to do so concentrates the acid, which will drive the equilibrium backward (re-protection) or cause degradation of the newly freed alcohol.

• Extraction : Remove methanol under reduced pressure. Extract the aqueous residue with diethyl ether (3 × 15 mL), wash with brine, dry over anhydrous Na₂SO₄, and concentrate.

Protocol B: Mild Deprotection using PPTS[3]

• Reaction Setup : Dissolve the THP ether (1.0 mmol) in ethanol (10 mL). Add PPTS (0.1 mmol, 10 mol%).

• Incubation : Stir at room temperature (or heat to 55 °C for sterically hindered substrates) for 1–12 hours.

• Workup : Evaporate the ethanol under reduced pressure.

  • Causality: Because PPTS is only mildly acidic, an aggressive basic quench is often unnecessary, but removing the alcoholic solvent prevents competitive side reactions during the aqueous extraction phase.

• Extraction : Dilute the residue with water and extract with ethyl acetate. Wash the organic layer with brine, dry over Na₂SO₄, and concentrate.

Protocol C: Lewis Acid Cleavage using CuCl₂·2H₂O[4]

• Reaction Setup : To a solution of the THP ether (1.0 mmol) in methanol (10 mL), add CuCl₂·2H₂O (0.05 mmol, 5 mol%).

• Incubation : Stir at room temperature or reflux for 1–6 hours depending on the substrate.

• Self-Validating Extraction : Evaporate the methanol, dilute with diethyl ether, and wash sequentially with water and brine.

  • Causality: Efficient aqueous washing is required to completely partition and remove the copper salts. Residual Cu(II) can act as an oxidant or coordinate with heteroatoms in downstream synthetic steps, ruining subsequent yields[5].

Protocol D: Neutral Deprotection using LiCl/H₂O[6]

• Reaction Setup : In a magnetically stirred flask, combine the THP ether (2.0 mmol), LiCl (10.0 mmol, 5 eq), and H₂O (20.0 mmol, 10 eq) in DMSO (10 mL).

• Incubation : Heat the mixture at 90 °C for 6 hours under an N₂ atmosphere.

• Self-Validating Workup : Allow the reaction to cool to room temperature, then dilute heavily with H₂O (10 mL) prior to extraction.

  • Causality: DMSO is highly miscible with organic solvents. Diluting the mixture with water drastically reduces the solubility of the organic product in the aqueous phase, forcing it into the extraction solvent (ether) and preventing DMSO from contaminating the final organic extract.

• Extraction : Extract with ether (3 × 25 mL), dry over anhydrous Na₂SO₄, and purify via column chromatography.

References

• Wang, J., Zhang, C., Qu, Z., Hou, Y., Chen, B., & Wu, P. (1999). Copper(II) Chloride Dihydrate: A Catalytic Agent for the Deprotection of Tetrahydropyranyl Ethers (THP Ethers) and 1-Ethoxyethyl Ethers. Journal of Chemical Research (S). Peking University.4

• Maiti, G., & Roy, S. C. (1996). A Mild and Efficient Method for Selective Deprotection of Tetrahydropyranyl Ethers to Alcohols. The Journal of Organic Chemistry. ACS Publications.6

• Maiti, G., & Roy, S. C. (1996). A Mild and Efficient Method for Selective Deprotection of Tetrahydropyranyl Ethers to Alcohols (Abstract/Summary). Organic Chemistry Portal.

• Davis, K. J., Bhalerao, U. T., & Rao, B. V. (2000). CuCl2.2H2O — MeOH. a New Reagent System for the Deprotection of Tetrahydropyranyl Ethers. Synthetic Communications. Taylor & Francis. 5

• Benchchem. (n.d.). Application Notes and Protocols: Deprotection of Tetrahydropyranyl (THP) Ethers via Acidic Hydrolysis. Benchchem. 2

• Benchchem. (n.d.). Pyridinium p-toluenesulfonate | 14265-88-4. Benchchem. 3

• Organic Chemistry Portal. (n.d.). Tetrahydropyranyl Ethers. Organic Chemistry Portal. 1

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• 6. pubs.acs.org [pubs.acs.org]

Evaluating the Orthogonality of the Tetrahydropyranyl (THP) Group in Multi-Step Organic Synthesis

In the complex landscape of multi-step organic synthesis, the judicious selection of protecting groups is paramount to achieving high yields and preserving molecular integrity[1]. The tetrahydropyranyl (THP) group is a widely employed, highly versatile protecting group for hydroxyl functionalities[1]. Because it masks the alcohol as an acetal, it offers a distinct reactivity profile compared to silyl ethers, alkyl ethers, and esters.

This guide provides an in-depth comparative analysis of the THP group’s orthogonality, exploring the mechanistic causality behind its stability and lability, and offering self-validating experimental protocols for researchers and drug development professionals.

Mechanistic Principles of THP Orthogonality

The THP group protects alcohols by converting them into tetrahydropyranyl acetals ("double-ethers"). This transformation is achieved by reacting the free alcohol with 3,4-dihydro-2H-pyran (DHP) under acid catalysis[2].

Causality in Stability: Because the protected hydroxyl is masked as an acetal, it lacks the electrophilic carbonyl carbon found in esters (making it stable to nucleophiles) and the highly polarizable silicon-oxygen bond found in silyl ethers (making it stable to fluoride)[3]. Consequently, THP ethers are exceptionally robust against strong bases, organometallic reagents (e.g., Grignard reagents, organolithiums), and hydride reducing agents (e.g., LiAlH₄)[3].

Causality in Lability: Acetals are inherently labile to aqueous acid. Under acidic conditions, the oxygen atoms in the THP ring are protonated, leading to the expulsion of the alcohol and the formation of a stabilized oxonium ion, which is subsequently hydrolyzed[2]. This makes THP strictly orthogonal to base-labile groups (like Acetyl) and fluoride-labile groups (like TBS).

Expert Insight on Hydrogenation: While THP is theoretically stable to catalytic hydrogenation (H₂, Pd/C), researchers must exercise caution. Commercial Pd/C catalysts often contain trace amounts of residual PdCl₂, which can generate HCl in hydroxylic solvents like ethanol, leading to unintended THP cleavage[4]. To maintain true orthogonality during hydrogenation, non-hydroxylic solvents (e.g., ethyl acetate) or acid scavengers should be employed.

Workflow demonstrating THP protection and its stability profile against various conditions.

Comparative Orthogonality Analysis

To design a successful synthetic route, chemists must evaluate how THP compares to other common protecting groups. The table below summarizes the stability profiles of THP against its primary alternatives: tert-Butyldimethylsilyl (TBS), Benzyl (Bn), and Acetyl (Ac).

Protecting Group	Introduction Reagents	Primary Cleavage Reagents	Base / Nucleophile Stability	Mild Acid Stability (pH ~3)	Fluoride Stability (TBAF)	Hydrogenation (H₂, Pd/C)
THP	DHP, cat. Acid	Mild Acid (AcOH/H₂O)	Stable	Labile	Stable	Stable *
TBS	TBSCl, Imidazole	TBAF or Acid	Stable	Labile	Labile	Stable
Benzyl (Bn)	BnBr, NaH	H₂, Pd/C	Stable	Stable	Stable	Labile
Acetyl (Ac)	Ac₂O, Pyridine	K₂CO₃, MeOH	Labile	Stable	Stable	Stable

*Note: THP is stable to hydrogenation only in non-hydroxylic solvents or acid-free environments[4][5].

Orthogonal cleavage strategy for a molecule bearing THP, TBS, and Benzyl protecting groups.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. The choice of reagents reflects a deliberate balance between kinetic efficiency and the preservation of orthogonal groups.

Protocol 1: Mild Protection of a Primary Alcohol with THP

One drawback of THP is the introduction of a new stereocenter, which can complicate NMR spectra by forming diastereomers if the starting material is already chiral[2]. However, its ease of introduction makes it highly valuable.

• Preparation: Dissolve the free alcohol (1.0 equiv, e.g., 10.0 mmol) in anhydrous dichloromethane (CH₂Cl₂, 50 mL) under an inert atmosphere (N₂ or Argon)[1].

• Reagent Addition: Add 3,4-dihydro-2H-pyran (DHP, 1.2 to 1.5 equiv).

• Catalyst Addition: Add pyridinium p-toluenesulfonate (PPTS, 0.1 equiv)[1].

  • Causality: PPTS is chosen over stronger acids like p-toluenesulfonic acid (TsOH) because its mild acidity (pKa ~5.2) prevents the degradation of acid-sensitive substrates and avoids unintended side reactions[2].

• Reaction Monitoring (Self-Validation): Stir at room temperature. Monitor the reaction via TLC (Thin-Layer Chromatography) using a suitable eluent (e.g., 20% EtOAc in Hexanes). The reaction is complete when the starting material spot disappears (typically 2-4 hours).

• Workup: Quench the reaction with saturated aqueous NaHCO₃ to neutralize the PPTS. Extract with CH₂Cl₂, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure[1].

Protocol 2: Selective Deprotection of THP in the Presence of a Benzyl Ether

This protocol demonstrates the orthogonality of THP against the Benzyl (Bn) group.

• Preparation: Dissolve the THP-protected compound (1.0 equiv) in a solvent mixture of Acetic Acid / Tetrahydrofuran / Water (AcOH/THF/H₂O) in a 4:2:1 volumetric ratio[6].

  • Causality: This specific solvent system provides sufficient proton activity to hydrolyze the acetal, while the THF ensures the organic substrate remains fully dissolved, preventing biphasic reaction stalling. The robust ether linkage of the Benzyl group remains completely untouched under these mild acidic conditions[5].

• Heating: Warm the mixture to 45°C[6].

• Reaction Monitoring (Self-Validation): Monitor via TLC. The THP ether spot will disappear, and a more polar spot (the free alcohol) will emerge.

• Workup: Once complete (typically 3-6 hours), cool to room temperature. Carefully neutralize the acetic acid by slowly adding the mixture to a cold, saturated NaHCO₃ solution until gas evolution ceases. Extract with ethyl acetate, dry over MgSO₄, and purify via flash chromatography. The Benzyl ether will be recovered intact with >90% yield.

References

• A Strategic Guide to Alcohol Protection: Rationale for Choosing the Tetrahydropyranyl (THP) Group in Multi-Step Synthesis. Benchchem.
• Tetrahydropyranyl Ethers. Organic Chemistry Portal.
• THP Protecting Group: THP Protection & Deprotection Mechanism. Total Synthesis.
• Alcoholic Hydroxyl Protection & Deprotection. Suzhou Highfine Biotech.
• Alcohol Protecting Groups. University of Windsor.
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• 6. Alcoholic Hydroxyl Protection & Deprotection [en.highfine.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 1-(4-Tetrahydropyranyl)-1-propanol

As drug development professionals and researchers, handling specialized organic intermediates requires moving beyond basic compliance into a deep understanding of molecular causality. 1-(4-Tetrahydropyranyl)-1-propanol is a bifunctional molecule—a secondary alcohol attached to a cyclic ether (tetrahydropyran) ring. This guide deconstructs the specific safety, logistical, and disposal protocols required for this compound, ensuring that every procedure you implement is a self-validating system designed to prevent catastrophic laboratory failures.

Chemical Profiling and Hazard Causality

To establish an effective safety protocol, we must first understand how the molecular structure of 1-(4-Tetrahydropyranyl)-1-propanol dictates its physical hazards:

• The Tetrahydropyran (THP) Ring (Cyclic Ether): Ethers containing alpha-hydrogens are highly susceptible to autoxidation when exposed to light and oxygen. This process leads to the formation of unstable, explosive organic peroxides over time[1].

• The Propanol Moiety (Secondary Alcohol): This functional group confers flammability and acts as a tissue irritant. Organic vapors from such compounds are heavier than air and can accumulate or travel along lab benches to distant ignition sources[2].

Quantitative Data Summary

Property / Hazard Profile	Operational Implication
Chemical Class	Cyclic Ether / Secondary Alcohol; requires dual-hazard protocols.
Flammability	Combustible liquid; mandates the elimination of open flames and use of spark-proof equipment[2].
Peroxide Risk	Moderate; necessitates periodic peroxide testing and inert gas storage[3].
Inhalation Hazard	Central Nervous System (CNS) depressant; mandatory handling within a certified chemical fume hood[4].

Causality-Driven PPE Matrix

Do not simply wear Personal Protective Equipment (PPE); understand why each layer is chosen. The goal is to create a self-validating barrier system where the failure of one layer is mitigated by another.

• Hand Protection: Use Neoprene or Nitrile rubber gloves rather than natural latex. Causality: Organic solvents readily permeate and degrade natural rubber latex. Neoprene provides a dense, cross-linked chemical barrier against non-halogenated organic solvent penetration, protecting against both systemic absorption and localized irritation[2].

• Eye & Face Protection: Chemical splash goggles must be worn instead of standard safety glasses. Causality: The liquid form is a severe eye irritant, and its vapors can cause lacrimation. Goggles provide a complete orbital seal, preventing the capillary action of splashed solvents from reaching the ocular mucosa[2].

• Body Protection: A Flame-resistant (FR) laboratory coat (e.g., Nomex) and full-length trousers. Causality: As a combustible organic liquid, any spill on standard synthetic clothing (like polyester) can melt the fabric to the skin if ignited.

• Respiratory Protection: Generally not required if handled inside a functioning fume hood. However, if a spill exceeds 500 mL outside of a hood, an air-purifying respirator equipped with an organic vapor (OV) cartridge becomes mandatory[4].

Operational Plan: Experimental Workflow

The following step-by-step methodology ensures that peroxide risks and flammability hazards are neutralized during routine laboratory operations.

Step-by-Step Handling Methodology

• Pre-Operation Verification:

  • Ensure the chemical fume hood is operating at an optimal face velocity of 80-120 feet per minute (fpm).

  • Verify the immediate availability of an ABC dry chemical fire extinguisher and an operational eyewash station[2].

• Peroxide Screening (Critical Step):

  • Before utilizing any aged stock of 1-(4-Tetrahydropyranyl)-1-propanol, dip a quantifiable peroxide test strip into the solvent.

  • Validation: If the strip reads < 10 ppm, it is safe to proceed. If the reading is > 10 ppm but < 100 ppm, the solvent must be chemically treated to quench the peroxides. If the reading is > 100 ppm, halt operations immediately, do not move the bottle, and contact Environmental Health and Safety (EHS)[1].

• Dispensing Protocol:

  • Place the reagent container on a secondary spill-containment tray inside the fume hood[2].

  • Use grounded, spark-proof dispensing tools if transferring large volumes to prevent static discharge ignition.

• Post-Operation Storage:

  • Flush the headspace of the reagent bottle with an inert gas (Nitrogen or Argon) before sealing. Causality: Displacing oxygen prevents the autoxidation cascade that forms peroxides[1].

  • Store the sealed container in a dedicated flammables cabinet, strictly isolated from strong oxidizing agents[4].

Workflow for the safe handling and peroxide validation of 1-(4-Tetrahydropyranyl)-1-propanol.

Spill Management and Disposal Plan

A robust, self-validating safety system must account for catastrophic failures, such as a primary container breach.

Manageable Spill Protocol (< 500 mL)

• Isolate: Immediately eliminate all sources of ignition (turn off hot plates, unplug non-essential electronics) and alert nearby personnel[4].

• Contain: Surround the spill with an inert, non-combustible absorbent material (e.g., dry sand or a commercial universal spill pad). Causality: Never use combustible materials like paper towels, as they increase the fire hazard.

• Neutralize & Collect: Working from the outside in, absorb the liquid. Use non-sparking tools (such as plastic scoops) to collect the saturated absorbent to prevent frictional sparks[4].

• Ventilate: Allow residual vapors to be completely exhausted by the laboratory ventilation system before returning to normal operations.

Waste Disposal Methodology

• Segregation: Dispose of 1-(4-Tetrahydropyranyl)-1-propanol waste strictly in containers designated for Non-Halogenated Organic Solvents [4].

• Causality: Mixing this compound with halogenated waste or aqueous acidic waste can lead to dangerous exothermic reactions or severely complicate downstream incineration processes.

• Labeling and Capacity: Clearly label the waste container with the full chemical name, the primary hazard (Flammable), and the date of initial accumulation. Never allow the waste container to exceed 80% capacity; the remaining 20% headspace is critical to safely accommodate vapor expansion.

References[4] Lab Safety: Organic Solvent SOP | PDF - Scribd, scribd.com,https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF8KIKdA2UtP4EJjAOCcwEUz0itnhAJHj2WQ-_Vi0DzzLYK9pylyZYKlpo60a_InYkKwm6F3RcAzrZgFVv0dW9pWg9BVlWR9_4YDdvdLsaH4u5jEYJjGfsoDo9T4aMCLh62W6XAKwhcnJXP6J3RGy_z7xBAF-4-hfk=[3] LABORATORY SAFETY AND HAZARDOUS WASTE DISPOSAL GUIDE, tsinghua.edu.cn,https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFRNz91VefCtHAfkFb8nIzSTXotxFC712rvUzGCdezB5ShxEon525OXQbvwqDqQhwKkXq_cWRlJFzKvdHbq89_NIvkiVEn98YL9LXtr5Z_RwkQmrO7hgO2jNlwCkizjwAppewXadfbAWtKzbPtzGatmLCUHZ-pga4sGHeGNLnrDO9ku9oEUMcfMzJ_t1esq4DgLdz-4IUTbhnpSYuhm51vYX54iGGys47NIfnI4uC_3E2_2wEOb8jgn3hqT2FKMdZOiysZXWVdtkK9m6rsOBpD3EHi2qci5Nc4tK0BICPprH-42DE8XeV_4SRrV-W4xAY-Ze4M_JYErPpgoT5EIvcg=[2] Flammable Liquid Safety - Flinn Scientific, flinnsci.ca,https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFwVjBwR3wJt_lkWVpJs0DqpojZI6SyOz4Ut0JvBZw5Kg3Zaq_ffVpliV7-MA1UnKWNDI_Z4q6b5IeSSBiGB5crRCjW325fIrLB4s94I5A3uEobfpviZ5-XEuBjhNq54o2cS7P7YmX15EN9-iZNnMW0DzT98ExUDV8yZGY-xNzmThy5nhr9_Z2r[1] Ethyl Ether (Chemistry) – Study Guide - StudyGuides.com, studyguides.com,https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGYAglZUzs71sDw57tkULPVGANtSd_UOU3rHlW_P1KYntrz6ZrO12d-Q2BasfVshSNqDFd7nA91txthxDYlii1_LTcW2a6pplzvlW4iF6QOC3y_-r5W_9kEG5ufeUe3eBQ-HNaXn_8457iK0bHpyHHYoKLqlnltQ95fO7ysjD0VoXBmN-K8Qw==

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